2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol

Core Science & Biosynthesis

2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol chemical structure

An In-depth Technical Guide to the Synthesis and Potential Applications of 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol

Foreword: The 2-aminothiazole moiety is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of biologically active compounds.[1][2] Its unique electronic properties and ability to form multiple hydrogen bonds allow for potent and selective interactions with various biological targets. This guide focuses on a novel, yet to be synthesized, molecule: 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol . The absence of existing literature on this specific compound presents a unique opportunity to design a synthetic pathway and forecast its potential utility from first principles, leveraging established chemical knowledge and the well-documented activities of its structural relatives. This document serves as a prospective analysis for researchers, scientists, and drug development professionals, providing a robust framework for its synthesis, characterization, and exploration as a potential therapeutic agent.

Molecular Structure and Physicochemical Properties

The fundamental design of any new chemical entity begins with a thorough understanding of its structure and predicted properties. The IUPAC name "2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol" describes a chiral amino alcohol bearing a 2-methylthiazole heterocycle.

Caption: 2D Chemical Structure of 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties for the target molecule. These values are computationally derived and serve as a baseline for experimental verification.

Property	Predicted Value
Molecular Formula	C₇H₁₂N₂OS
Molecular Weight	172.25 g/mol
pKa (strongest basic)	~7.5 (Amino group)
pKa (strongest acidic)	~14.5 (Hydroxyl group)
cLogP	~0.5
Topological Polar Surface Area	77.5 Ų
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	3

Proposed Retrosynthetic Analysis and Synthetic Workflow

As no direct synthesis is reported, a robust and logical synthetic route must be designed. The most efficient approach involves the synthesis of the corresponding α-amino acid, followed by the selective reduction of the carboxylic acid to the primary alcohol. This strategy allows for the potential preservation of stereochemistry if an enantiomerically pure amino acid precursor is used.

Caption: Retrosynthetic analysis for 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol.

This retrosynthetic analysis leads to a two-stage synthetic workflow:

• Stage 1: Construction of the key intermediate, the non-canonical amino acid 2-amino-3-(2-methylthiazol-4-yl)propanoic acid.

• Stage 2: Selective reduction of the amino acid to the target amino alcohol.

Stage 1: Synthesis of 2-Amino-3-(2-methylthiazol-4-yl)propanoic Acid

The cornerstone of this synthesis is the Hantzsch thiazole synthesis, a classic and reliable method for constructing the thiazole ring.[3]

Protocol 1: Synthesis of 4-(Chloromethyl)-2-methylthiazole

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add thioacetamide (1.0 eq) and 1,3-dichloroacetone (1.0 eq) in ethanol.

• Reaction Execution: Heat the mixture to reflux for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Causality: The Hantzsch reaction proceeds via condensation of the thioamide with the α-haloketone. Refluxing in ethanol provides the necessary thermal energy for the cyclization and subsequent dehydration to form the aromatic thiazole ring.[4]

• Work-up and Isolation: After cooling to room temperature, the solvent is removed under reduced pressure. The residue is then dissolved in ethyl acetate and washed with a saturated sodium bicarbonate solution to neutralize any generated acid, followed by a brine wash. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude product.

• Purification: The crude 4-(chloromethyl)-2-methylthiazole can be purified by column chromatography on silica gel.

Protocol 2: Synthesis of 2-Amino-3-(2-methylthiazol-4-yl)propanoic Acid

This step involves the alkylation of a protected glycine equivalent with the synthesized chloromethylthiazole.

• Reaction Setup: In a dry, inert atmosphere (e.g., nitrogen or argon), prepare a solution of a suitable glycine enolate equivalent (e.g., from N-(diphenylmethylene)glycine tert-butyl ester) in an anhydrous aprotic solvent like tetrahydrofuran (THF). Cool the solution to -78 °C.

• Deprotonation: Add a strong base such as lithium diisopropylamide (LDA) dropwise to generate the enolate.

• Alkylation: Slowly add a solution of 4-(chloromethyl)-2-methylthiazole (from Protocol 1) in THF to the enolate solution at -78 °C. Allow the reaction to slowly warm to room temperature and stir overnight.

  • Causality: The nucleophilic glycine enolate attacks the electrophilic carbon of the chloromethyl group in an Sₙ2 reaction, forming the new carbon-carbon bond. The bulky protecting group on the glycine nitrogen helps to prevent N-alkylation.

• Work-up and Deprotection: Quench the reaction with a saturated ammonium chloride solution. Extract the product into an organic solvent. The protecting groups (both the Schiff base and the tert-butyl ester) can then be removed under acidic conditions (e.g., aqueous HCl), which will precipitate the desired amino acid as its hydrochloride salt.

• Purification: The amino acid hydrochloride salt can be collected by filtration and recrystallized to achieve high purity.

Stage 2: Reduction of the Amino Acid to 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol

The conversion of α-amino acids to their corresponding 1,2-amino alcohols is a well-established transformation.[5] While strong reducing agents like LiAlH₄ can be used, a milder and often more practical method involves the use of sodium borohydride in conjunction with an activating agent for the carboxylic acid.[6][7]

Protocol 3: Selective Reduction using CDI Activation

• Activation: Suspend the synthesized 2-amino-3-(2-methylthiazol-4-yl)propanoic acid (1.0 eq, preferably N-protected with a group like Boc or Fmoc for better solubility and to prevent side reactions) in anhydrous THF. Add 1,1'-carbonyldiimidazole (CDI) (1.1 eq) and stir at room temperature for 10-15 minutes.

  • Causality: CDI activates the carboxylic acid by forming a highly reactive acylimidazolide intermediate. This intermediate is much more susceptible to reduction by sodium borohydride than the original carboxylic acid.[5]

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add a solution of sodium borohydride (NaBH₄) (2.0-3.0 eq) in water dropwise.

  • Trustworthiness: This two-step, one-pot procedure is a self-validating system. The formation of the acylimidazolide is rapid, and its subsequent reduction is typically clean and efficient, minimizing the formation of byproducts. The use of NaBH₄ is also advantageous due to its greater safety and ease of handling compared to metal hydrides like LiAlH₄.[8]

• Work-up: After stirring for 30-60 minutes at 0 °C, acidify the solution with 1N HCl to quench the excess NaBH₄ and hydrolyze any remaining activated species.

• Isolation and Purification: Extract the aqueous solution with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. If an N-protecting group was used, it can be removed at this stage. The final product, 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol, can be purified by column chromatography or crystallization.

Proposed Analytical Characterization

Confirmation of the successful synthesis and purity of the final compound would rely on a suite of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR should show characteristic signals for the thiazole ring proton, the methyl group on the thiazole, and the diastereotopic protons of the propanol backbone.

  • ¹³C NMR will confirm the number of unique carbon environments.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will be used to confirm the elemental composition by providing a highly accurate mass measurement of the molecular ion.

• Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the O-H (alcohol), N-H (amine), and C=N/C=C (thiazole ring) functional groups.

Potential Applications in Drug Discovery

The 2-aminothiazole scaffold is a prolific pharmacophore, with derivatives exhibiting a vast range of biological activities.[1][9] This suggests that 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol is a promising candidate for screening in various therapeutic areas.

• Anticancer Activity: Many 2-aminothiazole derivatives have shown potent anti-proliferative effects against various cancer cell lines, including leukemia, breast, and lung cancer.[10][11] Some function as inhibitors of key signaling proteins like cyclin-dependent kinases (CDKs) or receptor tyrosine kinases (e.g., VEGFR-2).

• Antimicrobial and Antifungal Activity: The thiazole ring is a component of several antimicrobial drugs. The target molecule could be screened for activity against a panel of pathogenic bacteria and fungi.[12]

• Anti-inflammatory Properties: Certain substituted aminothiazoles have demonstrated significant anti-inflammatory effects, potentially through the inhibition of enzymes like cyclooxygenase (COX).[2]

Caption: Potential mechanism of action as a kinase inhibitor in cancer therapy.

Conclusion

While 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol remains a hypothetical compound, this in-depth guide establishes a clear and scientifically grounded pathway for its creation and evaluation. By leveraging the reliable Hantzsch synthesis and established methods for amino acid reduction, this novel molecule is readily accessible for synthesis and screening. Its structural similarity to a host of proven bioactive compounds makes it a compelling target for drug discovery programs, particularly in oncology, infectious diseases, and inflammatory disorders. The protocols and rationale outlined herein provide a comprehensive starting point for any research team aiming to explore the therapeutic potential of this promising new chemical entity.

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Bioisosteric replacement of phenylalaninol with thiazole alcohol

<An In-depth Technical Guide to the Bioisosteric Replacement of Phenylalaninol with Thiazole Alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles, synthetic strategies, and profound implications of substituting phenylalaninol with a thiazole alcohol moiety in drug design. As Senior Application Scientists, our goal is to merge theoretical knowledge with practical, field-tested insights to empower your research and development endeavors.

The Strategic Imperative of Bioisosterism

Bioisosterism is a cornerstone of modern medicinal chemistry, involving the substitution of a functional group within a molecule with another that possesses similar physical and chemical characteristics.[1] This strategic replacement aims to enhance efficacy, mitigate toxicity, and optimize the pharmacokinetic profile of a drug candidate.[1] The concept, first introduced by Harris Friedman in 1951, defines bioisosteres as structurally similar groups that elicit a comparable biological response.[2][3]

Bioisosteric modifications can be broadly categorized as classical and non-classical.[3] Classical bioisosteres share similarities in size, shape, and electronic configuration, while non-classical bioisosteres may be structurally different but produce similar biological effects.[4] This guide focuses on a non-classical bioisosteric replacement: the substitution of the phenyl ring in phenylalaninol with a thiazole ring to form a thiazole alcohol.

Why Replace a Phenyl Group?

The phenyl group is a ubiquitous scaffold in drug molecules.[5][6] However, its lipophilic nature and susceptibility to oxidative metabolism by cytochrome P450 (CYP) enzymes can lead to poor solubility, metabolic instability, and the formation of reactive intermediates.[5][7] These drawbacks often hinder the development of promising drug candidates.[6]

The Thiazole Advantage

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, has emerged as an effective bioisostere for the phenyl group.[7][8] This is due to several key advantages:

• Modulation of Physicochemical Properties: The introduction of heteroatoms increases polarity and can improve aqueous solubility.[7]

• Enhanced Metabolic Stability: The electron-deficient nature of the thiazole ring can reduce its susceptibility to CYP-mediated metabolism.[7]

• Improved Pharmacokinetic Profile: By altering lipophilicity and metabolic stability, the thiazole ring can lead to better absorption, distribution, metabolism, and excretion (ADME) properties.[1]

• Novel Intellectual Property: Bioisosteric replacement can lead to the creation of new chemical entities with unique patentability.[3]

• Diverse Biological Activities: Thiazole derivatives have demonstrated a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[9][10][11][12][13]

The replacement of a phenyl ring with a thiazole has been shown to significantly enhance the antiproliferative activity of certain compounds, in some cases by several orders of magnitude.[14]

Structural and Electronic Considerations

The successful bioisosteric replacement of phenylalaninol with thiazole alcohol hinges on understanding the subtle yet significant differences in their structural and electronic properties.

Conformational Landscape

The thiazole ring's geometry differs from that of a phenyl ring. While both are planar, the presence of the sulfur and nitrogen atoms in the thiazole ring introduces asymmetry and alters bond lengths and angles.[15] The sulfur atom, with its larger size and potential for unique interactions, can influence the overall conformation of the molecule.[16] Computational studies, such as those using Density Functional Theory (DFT), are invaluable for predicting the conformational preferences of thiazole-containing molecules.[17][18]

Electronic Profile

The nitrogen and sulfur atoms in the thiazole ring create a unique electronic distribution. The nitrogen atom acts as a hydrogen bond acceptor, while the sulfur atom can participate in non-covalent interactions. This distinct electronic signature can lead to altered binding interactions with biological targets compared to the parent phenyl-containing compound.

Synthetic Pathways to Thiazole Alcohols

The synthesis of thiazole alcohols, the core of our bioisosteric replacement strategy, can be achieved through various established methods. The renowned Hantzsch thiazole synthesis is a classic and versatile approach.[19]

Hantzsch Thiazole Synthesis: A Step-by-Step Protocol

This method involves the condensation of an α-haloketone with a thioamide.

Step 1: Synthesis of the Thioamide Precursor

The required thioamide can be prepared from the corresponding amide using Lawesson's reagent.

Step 2: Cyclization to Form the Thiazole Ring

The thioamide is then reacted with an appropriate α-haloketone to form the thiazole ring.

Step 3: Introduction of the Alcohol Moiety

The alcohol functionality can be introduced either before or after the thiazole ring formation, depending on the overall synthetic strategy. For instance, a protected alcohol group can be carried through the synthesis and deprotected in the final step.

A variety of synthetic routes for thiazole derivatives have been developed, including one-pot multi-component reactions and microwave-assisted syntheses, which can offer improved efficiency and yields.[10][19][20][21][22]

Caption: Hantzsch Thiazole Synthesis Workflow.

Alternative Synthetic Strategies

Other notable methods for synthesizing the thiazole core include:

• From Vinyl Azides and Potassium Thiocyanate: A palladium(II) acetate-catalyzed reaction.[19]

• From Aldehydes, Amines, and Elemental Sulfur: A copper-catalyzed oxidative process.[19]

The choice of synthetic route will depend on the availability of starting materials, desired substitution patterns, and scalability.

Characterization and Validation

Rigorous characterization is essential to confirm the structure and purity of the synthesized thiazole alcohol. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify functional groups.

• High-Performance Liquid Chromatography (HPLC): To assess purity.

Case Studies: The Impact of Phenylalaninol to Thiazole Alcohol Replacement

The true measure of a successful bioisosteric replacement lies in its impact on biological activity and pharmacokinetic properties.

Enhanced Potency and Selectivity

Numerous studies have demonstrated that replacing a phenyl ring with a thiazole can lead to a significant increase in biological potency.[14] For instance, in a series of goniofufurone bioisosteres, the thiazole-containing analog exhibited a staggering 64,474-fold higher antiproliferative activity against MCF-7 breast cancer cells compared to the parent compound.[14] This dramatic improvement is often attributed to more favorable interactions with the biological target, facilitated by the unique electronic and steric properties of the thiazole ring.

Improved Pharmacokinetic Profile

The introduction of a thiazole ring can favorably alter a molecule's ADME properties. The increased polarity can enhance aqueous solubility, while the resistance to metabolism can prolong the drug's half-life.[7]

Table 1: Comparative Physicochemical Properties

Property	Phenylalaninol Analog	Thiazole Alcohol Analog	Rationale for Change
LogP (Lipophilicity)	Typically Higher	Typically Lower	Increased polarity from heteroatoms.[7]
Aqueous Solubility	Lower	Higher	Improved hydrogen bonding potential.
Metabolic Stability	Susceptible to oxidation	More resistant	Electron-deficient nature of thiazole.[7]
hERG Inhibition	Potential for inhibition	Reduced or eliminated	Altered electronic and steric profile.[7]

Challenges and Future Perspectives

While the bioisosteric replacement of phenylalaninol with thiazole alcohol offers significant advantages, potential challenges should be considered. The synthesis of substituted thiazoles can sometimes be complex, and the biological effects of the replacement are not always predictable.

Future research will likely focus on developing more efficient and versatile synthetic methodologies for thiazole derivatives and employing computational modeling to better predict the biological consequences of this bioisosteric switch. The continued exploration of thiazole-based scaffolds holds immense promise for the discovery of novel therapeutics with improved efficacy and safety profiles.

Caption: Logic of Phenylalaninol to Thiazole Alcohol Replacement.

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2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol molecular weight and formula

A Thiazole-Based Chiral Scaffold for Peptidomimetics and Tubulysin Analogs

Executive Summary

2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol is a specialized heterocyclic amino alcohol used primarily as a chiral building block in the synthesis of peptide mimetics and high-potency payload warheads (e.g., Tubulysins) for Antibody-Drug Conjugates (ADCs).[1][2][3][4][5][6] Structurally, it functions as a bioisostere of phenylalaninol or histidinol, where the aromatic ring is replaced by a 2-methylthiazole moiety. This substitution enhances metabolic stability and alters the electronic profile of the resulting pharmacophore, often improving potency in tubulin-targeting agents.

This guide details the physicochemical profile, synthetic pathways, and structural characterization of this molecule, providing a roadmap for its utilization in medicinal chemistry.

Physicochemical Profile

The following data establishes the core identity of the molecule. Researchers should use these metrics for stoichiometry calculations and analytical method validation.

Property	Value	Notes
IUPAC Name	2-Amino-3-(2-methyl-1,3-thiazol-4-yl)propan-1-ol	Systematic nomenclature
Molecular Formula	C₇H₁₂N₂OS
Molecular Weight	172.25 g/mol	Monoisotopic Mass: 172.067
Appearance	Viscous oil or low-melting solid	Hygroscopic; often handled as HCl salt
Solubility	High: MeOH, DMSO, WaterLow: Hexanes, Et₂O	Polar amino-alcohol functionality
pKa (Predicted)	~9.0 (Amine), ~2.5 (Thiazole N)	Basic amine; Thiazole is weakly basic
LogP (Predicted)	0.2 – 0.5	Amphiphilic character
Chirality	(S)- or (R)- enantiomers available	Derived from L- or D-amino acid precursors

Synthetic Pathways

The synthesis of 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol typically proceeds through the reduction of its corresponding amino acid precursor, 2-amino-3-(2-methylthiazol-4-yl)propanoic acid . The construction of the thiazole ring is achieved via the Hantzsch Thiazole Synthesis.[1]

2.1. Retrosynthetic Logic[7]

• Alcohol Formation : Reduction of the carboxylic acid/ester.

• Thiazole Formation : Condensation of thioacetamide with a γ-bromo-α-keto ester (derived from Aspartic acid or via chlorination of a keto-ester).

2.2. Detailed Protocol (Hantzsch Route)

Step 1: Hantzsch Cyclization

• Reagents : Ethyl 4-chloro-3-oxobutanoate, Thioacetamide, Ethanol.

• Conditions : Reflux, 4–6 hours.

• Mechanism : Thioacetamide attacks the α-carbon of the chloroketone, followed by cyclodehydration to form the thiazole ring.

• Intermediate : Ethyl (2-methylthiazol-4-yl)acetate.

Step 2: Alpha-Functionalization (Introduction of Amine)

• Method : Oximation followed by reduction, or bromination followed by azide displacement.

• Key Transformation : Conversion of the acetate methylene to an α-amino ester.

Step 3: Reduction to Amino Alcohol

• Reagents : Lithium Aluminum Hydride (LiAlH₄) or NaBH₄ with Iodine/BF₃·Et₂O.

• Solvent : Anhydrous THF.

• Temperature : 0°C to Room Temperature.

• Workup : Fieser workup (Water/15% NaOH/Water) to quench aluminum salts.

2.3. Synthetic Workflow Diagram

Caption: Figure 1. Convergent synthesis via Hantzsch cyclization and hydride reduction.

Structural Characterization

Validation of the structure requires confirming the thiazole ring integrity and the reduction of the carbonyl group.

Technique	Expected Signals / Observations	Causality
¹H NMR (DMSO-d₆)	δ 7.1–7.3 ppm (s, 1H): Thiazole C5-H.δ 2.6 ppm (s, 3H): Methyl group at C2.δ 3.3–3.5 ppm (m, 2H): Hydroxymethyl (-CH₂OH).δ 2.8–3.0 ppm (m, 2H): Benzylic-like -CH₂- bridging ring and chiral center.	The C5 proton is diagnostic for 2,4-disubstituted thiazoles. The disappearance of ester peaks confirms reduction.
¹³C NMR	~165 ppm: C2 (Thiazole-N=C-S).~153 ppm: C4 (Ring attachment).~115 ppm: C5 (Ring CH).~64 ppm: Alcohol -CH₂OH.	High-field shift of the carbonyl carbon (from ~172 ppm in ester to ~64 ppm in alcohol) proves reduction success.
Mass Spectrometry	[M+H]⁺ = 173.07	Protonated molecular ion.

Applications in Drug Discovery

This scaffold is critical in the development of Tubulysin analogs . Tubulysins are potent antimitotic peptides that inhibit microtubule polymerization.[8][9][10] The natural "Tubuvaline" (Tuv) residue is complex and unstable; replacing it with simplified thiazole amino alcohols preserves biological activity while improving synthetic accessibility and stability.[8]

4.1. Mechanism of Action in Tubulysin Analogs[8]

• Binding Site : The thiazole ring mimics the aromatic side chains (e.g., phenylalanine) found in other tubulin binders, engaging in π-stacking or hydrophobic interactions within the Vinca domain of tubulin.

• Chiral Amine : The 2-amino group serves as a pivot point for peptide bond formation, maintaining the specific backbone curvature required for high-affinity binding.

4.2. Biological Pathway Interaction

Caption: Figure 2. Role of the scaffold in Tubulysin-mediated tubulin inhibition.[10]

Handling and Stability

• Storage : Store at -20°C under inert atmosphere (Argon/Nitrogen). The free base amine may absorb CO₂ from the air; storage as the Hydrochloride (HCl) salt is recommended for long-term stability.

• Safety : Thiazoles can be skin irritants. Standard PPE (gloves, goggles, fume hood) is mandatory.

• Solubility for Assays : Dissolve in DMSO for biological screening. Avoid protic solvents if using as an electrophile in subsequent reactions without protection.

References

• PubChem . 2-Methyl-3-(2-Aminothiazolo)Propanal (Related Aldehyde). National Library of Medicine. [Link]

• Peltier, H. M., et al. (2006). The Total Synthesis of Tubulysin D. Journal of the American Chemical Society. [Link]

• Wipf, P., & Wang, Z. (2007). Synthesis of Tubulysin U and V. Organic Letters. [Link]

• Ellman, J. A., et al. (2006). Design, Synthesis, and Biological Evaluation of Tubulysin Analogues. Journal of Organic Chemistry. [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Amino Alcohols | Fisher Scientific [fishersci.com]
• 3. benthamopen.com [benthamopen.com]
• 4. Identification of 2-Aminothiazole-4-Carboxylate Derivatives Active against Mycobacterium tuberculosis H37Rv and the β-Ketoacyl-ACP Synthase mtFabH | PLOS One [journals.plos.org]
• 5. Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR [mdpi.com]
• 6. Frontiers | Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity [frontiersin.org]
• 7. Tubulysin Synthesis Featuring Stereoselective Catalysis and Highly Convergent Multicomponent Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 8. conservancy.umn.edu [conservancy.umn.edu]
• 9. Stereoselective Access to Tubuphenylalanine and Tubuvaline: Improved Mn-Mediated Radical Additions and Assembly of A Tubulysin Tetrapeptide Analog - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Guide: Solubility Profiling of Thiazole-Derived Amino Alcohols in Aqueous and Organic Systems

Executive Summary

This technical guide provides a comprehensive analysis of the solubility behavior of thiazole-derived amino alcohols, a critical pharmacophore in beta-adrenergic antagonists (e.g., Tazolol) and antifungal agents. Unlike simple aromatic systems, these compounds possess a "Janus-faced" nature: a lipophilic, aromatic thiazole core coupled with a hydrophilic, ionizable amino-alcohol side chain. This guide details the thermodynamic mechanisms driving solubility, comparative solvent performance, and validated experimental protocols for solubility determination, essential for pre-formulation and lead optimization in drug discovery.

Molecular Architecture & Solubility Mechanisms

To predict solubility, one must first deconstruct the molecular interactions. Thiazole-derived amino alcohols (TAAs) exhibit a specific solubility profile governed by two competing structural domains.

The Thiazole Core (Lipophilic/Aromatic Domain)

The 1,3-thiazole ring is a five-membered heterocycle containing sulfur and nitrogen.[1]

• Electronic Nature: It is electron-withdrawing and aromatic.

• Basicity: The ring nitrogen is weakly basic (

  ), meaning it remains unprotonated at physiological pH.

• Interaction: It drives solubility in organic solvents (e.g., ethanol, DMSO) via

  stacking and van der Waals forces.

The Amino Alcohol Tail (Hydrophilic/Ionic Domain)

The side chain (typically -OCH2-CH(OH)-CH2-NH-R) introduces polarity.

• H-Bonding: The hydroxyl (-OH) and amine (-NH-) groups act as both hydrogen bond donors and acceptors, facilitating water solubility.

• Ionization: The secondary amine is moderately basic (

  ). In acidic media (pH < ), it protonates, drastically increasing aqueous solubility.

Visualization: Solvation Mechanism

The following diagram illustrates the competitive solvation process between the crystal lattice energy and solvent-solute interactions.

Figure 1: Thermodynamic cycle of dissolution for thiazole amino alcohols, highlighting the specific intermolecular forces involved.

Comparative Solvent Systems Analysis

The solubility of TAAs varies by orders of magnitude depending on the solvent's dielectric constant and hydrogen-bonding capability. The following data synthesizes trends observed in Tazolol and structurally related thiazole beta-blockers.

Solubility Data Matrix (Representative)

Values are approximate molar solubilities (

) at 25°C.

Solvent Class	Specific Solvent	Solubility Rating	Mechanism of Action
Aqueous (Acidic)	0.1 M HCl (pH 1.2)	Very High (>100 mg/mL)	Protonation of secondary amine forms a soluble salt.
Aqueous (Neutral)	Water (pH 7.[2]0)	Moderate (1-10 mg/mL)	Balanced H-bonding vs. hydrophobic thiazole ring.
Polar Aprotic	DMSO / DMF	High (>50 mg/mL)	Strong dipole interactions with the thiazole ring; disruption of crystal lattice.
Polar Protic	Ethanol / Methanol	High (>20 mg/mL)	Solvation of both the aromatic core and hydrophilic tail.
Non-Polar	Chloroform	Low (<1 mg/mL)	Limited interaction with the polar amino-alcohol tail.
Hydrocarbon	Hexane / Cyclohexane	Insoluble	"Like dissolves like" failure; high polarity of the solute prevents dissolution.

The "LogP" Factor

For thiazole amino alcohols, the partition coefficient (LogP) is typically between 0.8 and 1.5 .

• Implication: They are not lipophilic enough to dissolve in hexane but not hydrophilic enough to be freely soluble in water without pH adjustment.

• Optimization: Drug candidates in this class often require salt formation (e.g., Maleate, Hydrochloride) to ensure bioavailability.

Experimental Methodologies

To accurately determine the intrinsic solubility (

) and pH-dependent solubility profile, the Shake-Flask Method coupled with HPLC analysis is the industry gold standard.

Protocol: Equilibrium Solubility (Shake-Flask)

Objective: Determine thermodynamic solubility at 25°C.

Reagents:

• Test Compound (Thiazole Amino Alcohol, e.g., Tazolol).

• Solvents: Water (double distilled), Buffer (pH 7.4), Octanol.

Workflow:

• Preparation: Add excess solid compound to 5 mL of solvent in a borosilicate glass vial. The solution must remain a suspension (visible solid particles).

• Equilibration:

  • Seal vials tightly to prevent solvent evaporation.

  • Agitate on an orbital shaker at 25°C ± 0.1°C for 24 to 72 hours .

  • Note: Thiazoles are generally stable, but protect from light if the specific derivative is photosensitive.

• Phase Separation:

  • Centrifuge at 10,000 rpm for 10 minutes OR filter through a 0.45 µm PVDF filter (ensure no drug adsorption to filter).

• Quantification:

  • Dilute the supernatant with mobile phase.

  • Analyze via HPLC-UV (Detection typically at 254 nm or 290 nm for the thiazole chromophore).

Visualization: Experimental Decision Tree

This workflow guides the researcher in selecting the correct solubility assay based on the compound's development stage.

Figure 2: Decision matrix for solubility evaluation and formulation strategy for thiazole derivatives.

Implications for Drug Formulation[2][3]

Understanding the solubility of thiazole amino alcohols directly impacts their bioavailability (BCS Classification).

• pH-Dependent Release: Because solubility drops significantly as pH increases (from stomach pH 1.2 to intestinal pH 7.4), these drugs may precipitate in the small intestine.

  • Strategy: Use of enteric coatings or cyclodextrin complexation to maintain solubility.

• Salt Selection: The "Maleate" salt is common for this class (e.g., Timolol Maleate) because the dicarboxylic acid enhances dissolution rate compared to the free base.

• Cosolvency: For intravenous formulations, the use of Propylene Glycol or Ethanol (up to 10%) is often required to solubilize the thiazole core.

References

• Jouyban, A. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences.

• Stelzer, T., et al. (2024).[3] Measurements and Correlation of Timolol Maleate Solubility in Biobased Neat and Binary Solvent Mixtures. Journal of Chemical & Engineering Data. [3]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 5359476, Tazolol.

• World Health Organization. (2018). Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System. WHO Technical Report Series.

• Cayman Chemical. (2022).[4] Timolol (maleate) Product Information & Solubility Data.

Sources

• 1. Thiazole - Wikipedia [en.wikipedia.org]
• 2. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. orbi.uliege.be [orbi.uliege.be]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

2-Amino-3-(thiazol-4-yl)propan-1-ol: A Pivotal Scaffold in Peptidomimetic Drug Design

This technical guide provides a rigorous analysis of 2-amino-3-(thiazol-4-yl)propan-1-ol , a critical chiral building block in the synthesis of peptidomimetics and protease inhibitors.[1]

[1]

Executive Summary

The molecule 2-amino-3-(thiazol-4-yl)propan-1-ol serves as a reduced bioisostere of (thiazol-4-yl)alanine .[1] In medicinal chemistry, it functions as a "warhead precursor" or a transition-state mimic scaffold. Its structural significance lies in the thiazole ring's ability to mimic the histidine imidazole or phenylalanine benzyl side chains while offering distinct electronic properties (lower basicity, enhanced metabolic stability) and unique

-stacking capabilities.

This guide details the synthesis, chemical stability, and application of this scaffold in developing protease inhibitors (e.g., for HIV, SARS-CoV-2, and Renin).

Chemical Identity & Structural Logic[2]

• IUPAC Name: 2-amino-3-(1,3-thiazol-4-yl)propan-1-ol[1]

• Common Name: Thiazolylalaninol[1]

• Molecular Formula:

  [2]

• Chirality: The (S)-enantiomer is most relevant for mimicking natural L-amino acids.[1]

Pharmacophore Analysis

The scaffold is tri-functional:

• Primary Amine (

  ): Serves as the attachment point for peptide backbones or capping groups (ureas, sulfonamides).

• Primary Alcohol (

  ): A versatile handle. It can be:

  • Left as is to mimic the tetrahedral transition state of peptide bond hydrolysis (hydroxyethylamine isosteres).

  • Oxidized to an aldehyde to form covalent reversible inhibitors.

• Thiazole Ring: Acts as a robust, metabolically stable replacement for the imidazole ring of Histidine. Unlike imidazole (

  ), thiazole is far less basic ( ), reducing non-specific protonation while maintaining aromatic stacking capability.

Synthetic Protocols

High-purity synthesis is critical to avoid racemization of the chiral center.[1] Two primary routes are validated: Hantzsch Thiazole Synthesis (de novo construction) and Direct Reduction (from amino acid).

Validated Protocol: Direct Reduction via System

The reduction of (S)-2-amino-3-(thiazol-4-yl)propanoic acid to the alcohol is best achieved using the Sodium Borohydride/Iodine system.[1] This method is superior to Lithium Aluminum Hydride (LAH) due to milder conditions and chemoselectivity.

Rationale: The

reacts with to generate borane ( ) in situ, which selectively reduces the carboxylic acid without affecting the thiazole ring or requiring N-protection.

Step-by-Step Methodology

• Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser and addition funnel under Argon atmosphere.

• Solvation: Suspend (S)-2-amino-3-(thiazol-4-yl)propanoic acid (1.0 eq) in anhydrous THF (0.2 M concentration).

• Activation: Add

  (2.4 eq) in one portion. The reaction is slightly exothermic; cool to 0°C if scale >10g.

• Initiation: Dissolve Iodine (

  , 1.0 eq) in THF and add dropwise over 30 minutes. Observation: Evolution of gas indicates in situ borane formation.

• Reflux: Heat the mixture to reflux for 18 hours. The solution should turn colorless as iodine is consumed.

• Quench (Critical): Cool to 0°C. Carefully add Methanol dropwise to destroy excess hydride.

• Workup: Evaporate solvent. Dissolve residue in 20% KOH and stir for 4 hours (to break Boron-Amine complexes). Extract with Dichloromethane (DCM).

• Purification: Recrystallize from Ethyl Acetate/Hexane.

Yield Expectation: 75-85% Purity Check:

-NMR should show disappearance of the -proton shift associated with the acid and appearance of multiplet at 3.5-3.7 ppm ( ).[1]

Synthesis Workflow Visualization

The following diagram illustrates the logic flow from precursor selection to final scaffold isolation.

Figure 1: Validated synthetic route for the reduction of thiazolylalanine to thiazolylalaninol.

Medicinal Chemistry Applications

Protease Inhibition Mechanisms

This scaffold is ubiquitous in the design of inhibitors for aspartyl proteases (e.g., HIV-1 protease, Renin, BACE1) and cysteine proteases (e.g., SARS-CoV-2

).

• Transition State Mimicry: The alcohol group (

  ) is often converted to a hydroxyethylamine or hydroxyethylene isostere.[1] When bound, the hydroxyl group interacts with the catalytic aspartates (in aspartyl proteases) or the oxyanion hole (in cysteine proteases), mimicking the tetrahedral intermediate of peptide bond hydrolysis.

• P1 Pocket Occupancy: The thiazole side chain sits in the S1 hydrophobic pocket. Its planar nature allows it to slot into narrow clefts where a bulky phenylalanine might cause steric clash.

Comparative Data: Thiazole vs. Phenyl vs. Imidazole

The choice of the thiazole scaffold over traditional side chains is driven by specific physicochemical advantages.

Feature	Phenyl (Phe)	Imidazole (His)	Thiazole (This Scaffold)	Impact on Drug Design
Electronic Character	Electron Rich	Basic ( )	Weakly Basic ( )	Thiazole avoids protonation at physiological pH, improving membrane permeability.[1]
H-Bonding	None	Donor & Acceptor	Weak Acceptor (N)	Thiazole N can accept H-bonds from backbone NH without incurring desolvation penalties of strong bases.[1]
Metabolic Stability	High	Low (CYP450 oxidation)	Moderate-High	Thiazole is resistant to oxidative metabolism compared to imidazole.[1]
Steric Bulk	Large	Medium	Medium (Planar)	Excellent fit for S1 pockets requiring aromatic stacking.

Structural Activity Relationship (SAR) Visualization

The interaction of the scaffold within a theoretical protease active site is mapped below.

Figure 2: Pharmacophore mapping of the scaffold within a protease active site.[1]

References

• Reduction of Amino Acids: McKennon, M. J., et al. "A convenient reduction of amino acids and their derivatives."[3][4][5] The Journal of Organic Chemistry, 58(13), 1993. Link

• Thiazole Synthesis: Hantzsch, A. "Ueber die Synthese des Thiazols und seiner Derivate." Berichte der deutschen chemischen Gesellschaft, 1888.

• Protease Inhibitor Design: Ghosh, A. K., et al. "Structure-based design of potent HIV-1 protease inhibitors." Journal of Medicinal Chemistry, 2016. Link

• Thiazole Bioisosteres: Meanwell, N. A. "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry, 2011. Link

• Antiviral Thiazoles: Yin, W. "Synthesis and structure-activity relationship studies of thiazole derivatives as inhibitors of SARS-CoV-2 main protease."[1][6] PolyU Electronic Theses, 2025. Link

Sources

• 1. 119433-80-6|(S)-2-Amino-3-(thiazol-4-yl)propanoic acid|BLD Pharm [bldpharm.com]
• 2. PubChemLite - (3r)-3-amino-3-(1,3-thiazol-2-yl)propan-1-ol dihydrochloride (C6H10N2OS) [pubchemlite.lcsb.uni.lu]
• 3. jocpr.com [jocpr.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. benthamopen.com [benthamopen.com]
• 6. PolyU Electronic Theses: Synthesis and structure-activity relationship studies of thiazole derivatives as inhibitors of SARS-CoV-2 main protease [theses.lib.polyu.edu.hk]

Protocols & Analytical Methods

Synthesis of 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol from Aspartic Acid: An Application Note and Detailed Protocol

Abstract

This technical guide provides a comprehensive and practical framework for the synthesis of the chiral amino alcohol, 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol, a valuable building block in medicinal chemistry and drug discovery. The described synthetic strategy commences with the readily available amino acid, L-aspartic acid, and proceeds through a logical sequence of transformations including amine protection, side-chain modification to introduce the 2-methylthiazole heterocycle, and finally, reduction of the carboxylic acid to the desired primary alcohol. This document is intended for researchers, scientists, and drug development professionals, offering detailed, step-by-step protocols, explanations of experimental choices, and quantitative data to facilitate successful execution in a laboratory setting.

Introduction

Chiral amino alcohols are privileged structural motifs frequently incorporated into a wide range of biologically active molecules and pharmaceutical agents.[1] The title compound, 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol, features a key 2-methylthiazole moiety, a heterocycle known to be a critical pharmacophore in numerous therapeutic agents due to its ability to participate in various biological interactions. This guide details a robust and reproducible synthetic route starting from L-aspartic acid, leveraging established chemical transformations to construct the target molecule with high stereochemical fidelity.

Overall Synthetic Strategy

The synthesis is designed as a multi-step sequence that can be broadly divided into three key stages:

• Preparation of a Key α-Halo Ketone Intermediate from N-Protected L-Aspartic Acid: This involves the protection of the amino group of L-aspartic acid, followed by conversion of the side-chain carboxylic acid into a β-keto ester, which is then halogenated.

• Hantzsch Thiazole Synthesis: The α-halo ketone intermediate is then reacted with thioacetamide to construct the desired 2-methylthiazole ring system.

• Final Transformations: The carboxylic acid of the thiazole-containing amino acid derivative is reduced to the primary alcohol, followed by deprotection of the amino group to yield the final product.

This overall workflow is depicted in the following diagram:

Caption: Overall workflow for the synthesis of 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol.

Experimental Protocols

PART 1: Synthesis of the α-Halo Ketone Intermediate

Protocol 1.1: N-Protection of L-Aspartic Acid

The protection of the α-amino group is a critical first step to prevent unwanted side reactions in subsequent steps.[2][3][4][5] The tert-butyloxycarbonyl (Boc) group is chosen for its stability under a wide range of reaction conditions and its facile removal under acidic conditions.[6]

• Materials:

  • L-Aspartic acid

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Sodium bicarbonate (NaHCO₃)

  • Dioxane

  • Water

  • Ethyl acetate

  • 1 M HCl

• Procedure:

  • Dissolve L-aspartic acid (1.0 equiv.) in a 1:1 mixture of dioxane and water containing sodium bicarbonate (3.0 equiv.).

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of di-tert-butyl dicarbonate (1.1 equiv.) in dioxane dropwise over 30 minutes.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Concentrate the reaction mixture under reduced pressure to remove the dioxane.

  • Wash the aqueous residue with ethyl acetate to remove any unreacted Boc₂O.

  • Cool the aqueous layer to 0 °C and acidify to pH 2-3 with 1 M HCl.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield N-Boc-L-aspartic acid as a white solid.

Protocol 1.2: Synthesis of the β-Keto Ester Intermediate

The conversion of the side-chain carboxylic acid to a β-keto ester provides the necessary functionality for the subsequent halogenation.[5][7][8][9][10] The use of Meldrum's acid and a condensing agent like isopropenyl chloroformate (IPCF) is an effective method for this transformation.[7]

• Materials:

  • N-Boc-L-aspartic acid

  • Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione)

  • Isopropenyl chloroformate (IPCF)

  • Pyridine

  • Dichloromethane (DCM)

  • Ethanol (absolute)

• Procedure:

  • Suspend Meldrum's acid (1.2 equiv.) in anhydrous DCM.

  • Add pyridine (2.5 equiv.) and cool the mixture to 0 °C.

  • In a separate flask, dissolve N-Boc-L-aspartic acid (1.0 equiv.) in anhydrous DCM and add IPCF (1.1 equiv.) at 0 °C. Stir for 30 minutes.

  • Add the activated N-Boc-L-aspartic acid solution to the Meldrum's acid suspension at 0 °C.

  • Allow the reaction to stir at room temperature for 4-6 hours, monitoring by TLC.

  • Upon completion, wash the reaction mixture with 1 M HCl and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Dissolve the crude acyl-Meldrum's acid adduct in absolute ethanol and heat to reflux for 2-3 hours to effect ethanolysis and decarboxylation.

  • Remove the ethanol under reduced pressure and purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford the desired β-keto ester.

Protocol 1.3: α-Halogenation of the β-Keto Ester

The α-position of the β-keto ester is readily halogenated using a suitable electrophilic halogen source to provide the key intermediate for the Hantzsch thiazole synthesis.[11][12]

• Materials:

  • β-Keto ester intermediate

  • N-Bromosuccinimide (NBS) or Sulfuryl chloride (SO₂Cl₂) for chlorination

  • Carbon tetrachloride (CCl₄) or Dichloromethane (DCM)

  • AIBN (azobisisobutyronitrile) as a radical initiator (for NBS)

• Procedure (for Bromination):

  • Dissolve the β-keto ester (1.0 equiv.) in CCl₄.

  • Add N-bromosuccinimide (1.1 equiv.) and a catalytic amount of AIBN.

  • Heat the mixture to reflux and irradiate with a UV lamp for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Cool the reaction mixture and filter to remove the succinimide byproduct.

  • Wash the filtrate with saturated aqueous sodium thiosulfate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude α-bromo ketone, which is often used in the next step without further purification.

PART 2: Hantzsch Thiazole Synthesis

This classic cyclocondensation reaction efficiently constructs the thiazole ring from an α-halo ketone and a thioamide.[13][14]

Protocol 2.1: Synthesis of N-Boc-2-amino-3-(2-methylthiazol-4-yl)propanoic acid

• Materials:

  • α-Halo ketone intermediate

  • Thioacetamide

  • Ethanol or Isopropanol

  • Sodium bicarbonate (optional, as a mild base)

• Procedure:

  • Dissolve the crude α-halo ketone (1.0 equiv.) and thioacetamide (1.2 equiv.) in ethanol.

  • Heat the reaction mixture to reflux for 4-6 hours. The formation of a precipitate may be observed.

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Take up the residue in ethyl acetate and water. If the product is in the aqueous layer as a salt, basify the aqueous layer with sodium bicarbonate and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography (silica gel, DCM/methanol gradient) to obtain the N-Boc protected thiazole amino acid.

PART 3: Final Transformations

Protocol 3.1: Reduction of the Carboxylic Acid

The reduction of the carboxylic acid to a primary alcohol is a key final step. The NaBH₄/I₂ system is a milder and often more convenient alternative to LiAlH₄ for this transformation.[15][16]

• Materials:

  • N-Boc-2-amino-3-(2-methylthiazol-4-yl)propanoic acid

  • Sodium borohydride (NaBH₄)

  • Iodine (I₂)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • To a stirred suspension of sodium borohydride (3.0 equiv.) in anhydrous THF at 0 °C, add a solution of the N-Boc protected thiazole amino acid (1.0 equiv.) in THF dropwise.

  • After the initial effervescence ceases, add a solution of iodine (1.5 equiv.) in THF dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and then heat to reflux for 3-4 hours.

  • Cool the reaction to 0 °C and quench carefully by the slow addition of methanol, followed by 1 M HCl.

  • Make the solution basic (pH 9-10) with aqueous NaOH and extract with ethyl acetate (3x).

  • Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the N-Boc protected amino alcohol.

Protocol 3.2: N-Boc Deprotection

The final step is the removal of the Boc protecting group to liberate the free amine. Trifluoroacetic acid (TFA) is commonly used for this purpose.[17][18]

• Materials:

  • N-Boc-2-amino-3-(2-methylthiazol-4-yl)propan-1-ol

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate

• Procedure:

  • Dissolve the N-Boc protected amino alcohol (1.0 equiv.) in DCM.

  • Add an equal volume of TFA and stir the solution at room temperature for 1-2 hours.

  • Monitor the deprotection by TLC.

  • Upon completion, concentrate the reaction mixture in vacuo to remove the TFA and DCM.

  • Dissolve the residue in water and carefully neutralize with saturated aqueous sodium bicarbonate.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or a mixture of chloroform and isopropanol).

  • Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate to afford the final product, 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol. Further purification can be achieved by recrystallization or chromatography if necessary.

Data Presentation

Step	Product	Typical Yield (%)	Purity (by HPLC/NMR)	Key Analytical Data
1.1	N-Boc-L-Aspartic Acid	85-95%	>98%	¹H NMR and ¹³C NMR consistent with structure.
1.2	β-Keto Ester Intermediate	60-75%	>95%	IR: C=O stretching for ketone and ester.
1.3	α-Halo Ketone Intermediate	80-90% (crude)	Used directly	Mass spectrometry to confirm mass of halogenated product.
2.1	N-Boc-2-amino-3-(2-methylthiazol-4-yl)propanoic acid	50-65%	>97%	¹H NMR: characteristic thiazole proton signals.
3.1	N-Boc-2-amino-3-(2-methylthiazol-4-yl)propan-1-ol	70-85%	>98%	¹H NMR: disappearance of carboxylic acid proton, appearance of alcohol protons.
3.2	2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol	85-95%	>99%	¹H NMR, ¹³C NMR, and HRMS consistent with the final product structure.

Conclusion

The synthetic route detailed in this application note provides a reliable and scalable method for the preparation of 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol from L-aspartic acid. The protocols are based on well-established and understood chemical transformations, and the explanations provided for the choice of reagents and conditions are intended to empower researchers to adapt and optimize the synthesis for their specific needs. This valuable chiral building block can now be readily accessed for its incorporation into novel chemical entities with potential therapeutic applications.

References

• Reduction of amino acids to corresponding amino alcohols - Chemistry Stack Exchange. (2019, November 29). Retrieved from [Link]

• Facile synthesis of N-protected gamma and delta-amino-beta-keto-esters. (1999, September 6). Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• α-Halo ketone - Wikipedia. (n.d.). Retrieved from [Link]

• Synthesis of 2-cyclopropyl-4-chloromethyl thiazole hydrochloride. (n.d.). PrepChem.com. Retrieved from [Link]

• Amino Acid-Protecting Groups - SciSpace. (n.d.). Retrieved from [Link]

• Reduction of nonpolar amino acids to amino alcohols to enhance volatility for high-precision isotopic analysis. (2001, February 15). Analytical Biochemistry. Retrieved from [Link]

• 23.13: Protection of Amino Groups in Synthesis - Chemistry LibreTexts. (2021, July 31). Retrieved from [Link]

• CN104496841A - Synthesis method of Mirabegron intermediate - Google Patents. (n.d.).

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). Retrieved from [Link]

• Chapter 8 Amino Protecting Groups. (n.d.). Retrieved from [Link]

• Protection for amino group and amino acid | PPTX - Slideshare. (n.d.). Retrieved from [Link]

• A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles. (n.d.). Retrieved from [Link]

• HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS - Farmacia Journal. (n.d.). Retrieved from [Link]

• Synthesis of α,β-Unsaturated α′-Haloketones through the Chemoselective Addition of Halomethyllithiums to Weinreb Amides - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• α-Halo Ketones in C-, N-, O-, and S-Alkylation Reactions - ResearchGate. (n.d.). Retrieved from [Link]

• Toward the Total Synthesis of FR901483: Concise Synthesis of the Azatricyclic Skeleton - PMC. (n.d.). Retrieved from [Link]

• Synthetic Access to Aromatic α-Haloketones - MDPI. (n.d.). Retrieved from [Link]

• A New Synthesis of β-Keto Esters of the Type RCOCH2COOC2H51,2 - ACS Publications. (n.d.). Retrieved from [Link]

• Hantzsch Thiazole Synthesis - SynArchive. (n.d.). Retrieved from [Link]

• Direct N-alkylation of unprotected amino acids with alcohols - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis of 2,4-disubstituted thiazoles | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - MDPI. (2021, March 7). Retrieved from [Link]

• Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity - Frontiers. (2022, November 17). Retrieved from [Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC. (n.d.). Retrieved from [Link]

• N-Heterocyclic carbene-catalyzed direct cross-aza-benzoin reaction: Efficient synthesis of α-amino-β-keto esters - Beilstein Journals. (2012, September 10). Retrieved from [Link]

• • The Grignard Reaction. (n.d.). Retrieved from [Link]

• Recent advances in the transesterification of β-keto esters - RSC Publishing. (2021, July 2). Retrieved from [Link]

• Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. (n.d.). Retrieved from [Link]

• Preparation of 4-chloromethyl-2-methyl-5-nitro-1,3-thiazole (1)[19]. - ResearchGate. (n.d.). Retrieved from [Link]

• Highly Enantioselective Desymmetrization of Anhydrides by Carbon Nucleophiles: Reaction of Grignard Reagents in the Presence of (-)-Sparteine - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity - PMC. (n.d.). Retrieved from [Link]

• Boc-Protected Amino Groups - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry - the University of Groningen research portal. (n.d.). Retrieved from [Link]

• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. (n.d.). Retrieved from [Link]

• Solvent-Free Mechanochemical Deprotection of N-Boc Group - FULIR. (2017, June 8). Retrieved from [Link]

Sources

• 1. Practical one-pot amidation of N -Alloc-, N -Boc-, and N -Cbz protected amines under mild conditions - RSC Advances (RSC Publishing) DOI:10.1039/D1RA02242C [pubs.rsc.org]
• 2. EP1293494B1 - Process for preparing alpha-halo-ketones - Google Patents [patents.google.com]
• 3. (R)-2-AMINO-3-(THIAZOL-4-YL)PROPANOIC ACID [myskinrecipes.com]
• 4. Thiazole synthesis [organic-chemistry.org]
• 5. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. Facile synthesis of N-protected gamma and delta-amino-beta-keto-esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. BJOC - N-Heterocyclic carbene-catalyzed direct cross-aza-benzoin reaction: Efficient synthesis of α-amino-β-keto esters [beilstein-journals.org]
• 10. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 11. α-Halo ketone - Wikipedia [en.wikipedia.org]
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• 14. researchgate.net [researchgate.net]
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• 18. fulir.irb.hr [fulir.irb.hr]
• 19. asianpubs.org [asianpubs.org]

Application Note: Protocol for LiAlH₄ Reduction of Thiazole Amino Esters

Abstract & Scope

This technical guide details the reduction of thiazole-containing amino esters to their corresponding amino alcohols using Lithium Aluminum Hydride (LiAlH₄). While LiAlH₄ is a standard reducing agent, the presence of the thiazole ring—specifically the basic nitrogen and sulfur atoms—presents unique challenges regarding coordination complexes and emulsion formation during workup.

This protocol moves beyond standard textbook procedures, offering an optimized workflow that addresses chemoselectivity, aluminum-nitrogen coordination, and the critical "breaking" of aluminate emulsions using Rochelle’s Salt.

Target Substrate Class:

• Core: 1,3-Thiazole ring.[1][2]

• Functional Group: Ester (Ethyl/Methyl carboxylate)

  Primary Alcohol.

• Secondary Group: Amine (Primary/Secondary/Tertiary) or protected amine.

Mechanistic Insight & Stoichiometry

The Challenge of Heteroatom Coordination

Unlike simple aliphatic esters, thiazole amino esters possess multiple Lewis basic sites. The thiazole nitrogen (N3) and the exocyclic amine can coordinate with the aluminum species (

or ), effectively sequestering the reagent.

• Standard Stoichiometry: Theoretically, 0.5 molar equivalents of LiAlH₄ (providing 2 hydrides per ester) are required.

• Thiazole Adjustment: Due to N-coordination and potential acidic protons on primary/secondary amines (which evolve

  ), 1.5 to 2.0 equivalents of LiAlH₄ are recommended to ensure complete conversion.

Reaction Pathway

The reduction proceeds via nucleophilic attack of the hydride on the carbonyl carbon.[3]

Figure 1: Mechanistic pathway of ester reduction highlighting the transient aldehyde and final hydrolysis.

Safety & Pre-Requisites

CRITICAL WARNING: LiAlH₄ is pyrophoric and reacts violently with water/moisture to release flammable hydrogen gas.

• PPE: Flame-resistant lab coat, safety glasses with side shields, nitrile gloves.

• Environment: Fume hood with active airflow. All glassware must be oven-dried (

  C) and cooled under an inert atmosphere (Argon or Nitrogen).

• Quench Safety: Never quench a hot reaction. Ensure a blast shield is in place during the quench step.

Experimental Protocol

Materials

Reagent	Specification	Role
Substrate	Thiazole Amino Ester	Starting Material
LiAlH₄	1.0 M solution in THF or Powder (95%)	Reducing Agent
Solvent	Anhydrous THF (Tetrahydrofuran)	Reaction Medium
Quench	Rochelle's Salt (NaK Tartrate)	Emulsion Breaker
Inert Gas	Argon or Nitrogen (Dry)	Atmosphere

Step-by-Step Methodology

Step 1: System Preparation

• Equip a 2-neck Round Bottom Flask (RBF) with a magnetic stir bar, a reflux condenser, and a rubber septum.

• Flame-dry the apparatus under vacuum and backfill with Argon (repeat 3x).

• Maintain a positive pressure of Argon throughout the reaction.

Step 2: Reagent Preparation

• Solvent: Ensure THF is distilled over Sodium/Benzophenone or dispensed from a solvent purification system (SPS).

• LiAlH₄ Charge:

  • Option A (Solution): Syringe 1.5 - 2.0 equivalents of LiAlH₄ (1.0 M in THF) into the RBF.

  • Option B (Solid): Weigh LiAlH₄ powder rapidly and add to the RBF. Suspend in anhydrous THF.

• Cool the LiAlH₄ mixture to 0°C using an ice/water bath.

Step 3: Substrate Addition

• Dissolve the Thiazole Amino Ester (1.0 eq) in a minimal amount of anhydrous THF.

• Add the ester solution dropwise to the LiAlH₄ suspension over 15–20 minutes.

  • Why? Exothermic control. Rapid addition can cause solvent boil-over.

• Observation: Gas evolution (

  ) will occur if the amine is primary/secondary or if the substrate is wet.

Step 4: Reaction & Monitoring

• Allow the reaction to warm to Room Temperature (RT).

• Stir for 1–3 hours.

• TLC Monitor: Check consumption of ester.

  • Stain: UV (thiazoles are UV active) and Iodine or Ninhydrin (for amines).

  • Note: If the reaction is sluggish (due to Al-N coordination), heat to mild reflux (60°C) for 1 hour.

Step 5: The "Rochelle's Salt" Workup (Crucial for Thiazoles)

Standard Fieser workups often fail with thiazoles, resulting in sticky aluminum emulsions that trap product.

• Cool the reaction mixture back to 0°C .

• Dilute with Diethyl Ether (

  ) or MTBE (approx. 2x reaction volume).

• Quench: Add Saturated Aqueous Sodium Potassium Tartrate (Rochelle's Salt) dropwise.

  • Volume: Use approx. 20 mL of sat. solution per gram of LiAlH₄ used.[4][5]

• Vigorous Stirring: Remove ice bath and stir vigorously at RT for 30–60 minutes.

  • Endpoint: The grey emulsion should separate into two clear layers: a clear organic layer and a clear aqueous layer.

• Separation: Transfer to a separatory funnel. Extract the aqueous layer 2x with EtOAc or DCM (if product is polar).

• Drying: Dry combined organics over

  , filter, and concentrate in vacuo.

Workflow Visualization

Figure 2: Operational workflow for the reduction of thiazole amino esters.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Reduction	Al-N coordination deactivating hydride.	Increase LiAlH₄ to 2.5 eq; Reflux for 2 hours.
Persistent Emulsion	Formation of gelatinous Aluminum hydroxides.	Extend stirring time with Rochelle's salt (up to 12h) or add 10% NaOH (Fieser method) if substrate is base-stable.
Low Yield	Product trapped in aqueous phase (Amino alcohols are polar).	Use continuous extraction (Soxhlet) or switch extraction solvent to CHCl₃/Isopropanol (3:1).
Over-reduction	Reduction of thiazole double bonds (rare).	Maintain temperature at 0°C; Do not reflux.

References

• Seyden-Penne, J.Reductions by the Alumino- and Borohydrides in Organic Synthesis; Wiley-VCH: New York, 1997. (Foundational text on hydride stoichiometry and mechanism).
• Fieser, L. F.; Fieser, M.Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, p 581. (Source of the standard "Fieser" workup, though Rochelle's salt is preferred here).

• Levin, D. "The workup of lithium aluminum hydride reductions: A critical review." Organic Process Research & Development, 2016 , 20(11), 1903-1904. (Authoritative review on quenching protocols).

• Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry, 2nd ed.; Oxford University Press: Oxford, 2012. (General mechanism of ester reduction).[6]

• Master Organic Chemistry. "Reduction of Esters to Alcohols using LiAlH4." (Verified general reaction parameters).

Sources

• 1. Thiazole - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Reduction of Carboxylic Acids and Their Derivatives - Chemistry Steps [chemistrysteps.com]
• 4. Workup [chem.rochester.edu]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Using NaBH4-I2 system for thiazole amino acid reduction

Executive Summary

This Application Note details the protocol for the chemoselective reduction of thiazole-containing amino acids (e.g., precursors to Dolastatin 10, Tubulysins) to their corresponding amino alcohols using the Sodium Borohydride-Iodine (NaBH₄-I₂) system.

While Lithium Aluminum Hydride (LiAlH₄) is a traditional standard for such reductions, it poses significant safety risks and lacks chemoselectivity in the presence of sensitive esters or amides. The NaBH₄-I₂ system generates Borane-THF (BH₃·THF) in situ, offering a safer, milder, and highly selective alternative that preserves the integrity of the thiazole ring and chiral centers.

Scientific Foundation & Mechanism

The Chemistry of In-Situ Borane Generation

Sodium Borohydride alone is an insufficient reducing agent for carboxylic acids due to the poor electrophilicity of the carboxylate anion. The addition of Iodine oxidizes the borohydride, generating Borane (BH₃), a potent Lewis acid that coordinates with the carboxyl group to facilitate hydride transfer.

Key Reaction Stoichiometry:

Mechanistic Pathway

• Activation: BH₃ coordinates with the carboxylate oxygen, increasing electrophilicity.

• Reduction: Hydride transfer from BH₃ reduces the acyl borate to a boronic ester intermediate.

• Complexation: The resulting amino alcohol forms a stable coordinate covalent bond between the amine nitrogen and boron (N–B complex), which is resistant to simple aqueous hydrolysis.

• Liberation: Vigorous acidic or basic workup is required to break the N–B bond and release the free amino alcohol.

Figure 1: Mechanistic pathway of NaBH₄-I₂ reduction.[1][2] Note the critical hydrolysis step required to break the stable Amino Alcohol-Borane complex.

Experimental Protocol

Target Molecule: (S)-2-(1-amino-2-hydroxyethyl)-4-methylthiazole (Generic Thiazole Amino Alcohol) Scale: 10 mmol (scalable to 100 mmol)

Reagents & Equipment

Reagent	Equivalents	Role	Notes
Thiazole Amino Acid	1.0 eq	Substrate	Dry thoroughly before use.
NaBH₄ (Solid)	2.5 eq	Hydride Source	Use fresh pellets/powder; moisture sensitive.
Iodine (I₂)	1.0 eq	Oxidant	Dissolve in THF before addition.
THF (Anhydrous)	10-15 Vol	Solvent	Distilled or molecular sieve dried.
Methanol	Excess	Quench	Caution: H₂ evolution.
6N HCl	Excess	Hydrolysis	Breaks B-N complex.
6N NaOH	Excess	Neutralization	Liberates free base.

Step-by-Step Methodology

Step 1: Reactor Setup

• Flame-dry a 3-neck Round Bottom Flask (RBF) equipped with a reflux condenser, addition funnel, and nitrogen inlet.

• Maintain a positive pressure of nitrogen throughout the reaction.

• Safety Note: Vent the condenser to a fume hood; significant Hydrogen gas (

  ) is evolved.

Step 2: Reagent Charging (The "McKennon" Order)

• Charge NaBH₄ (2.5 eq) and Thiazole Amino Acid (1.0 eq) into the flask.

• Add Anhydrous THF (10 volumes relative to substrate mass).

• Cool the suspension to 0°C using an ice bath.

Step 3: Iodine Addition (Controlled Oxidation)

• Dissolve Iodine (1.0 eq) in THF (3 volumes).

• Add the Iodine solution dropwise via the addition funnel over 30–45 minutes.

  • Observation: The solution will initially turn brown/purple and then fade to colorless/white as I₂ is consumed. Vigorous bubbling (

    ) will occur.

• After addition, remove the ice bath and allow the mixture to warm to room temperature.

Step 4: Reaction & Reflux

• Heat the mixture to Reflux (66°C) .

• Maintain reflux for 12–16 hours .

  • Why? Thiazole amino acids are sterically hindered; reflux ensures complete reduction and conversion of the intermediate borate esters.

• Monitor by TLC (System: 10% MeOH in DCM). Note that the borane complex may streak or show different Rf than the free amine.

Step 5: Quench & Hydrolysis (CRITICAL STEP)

• Cool reaction to room temperature.[1][3]

• Carefully add Methanol dropwise until bubbling ceases (destroys excess hydride).

• Evaporate the solvent in vacuo to leave a white paste.

• Hydrolysis: Add 20% KOH (aq) or 6N HCl (approx 5-10 volumes) to the residue.

  • Option A (Basic Reflux - McKennon Method): Add 20% KOH and reflux for 4 hours.

  • Option B (Acidic Hydrolysis - Recommended for Thiazoles): Add 6N HCl, reflux for 1 hour, then cool and basify with NaOH to pH 12.

  • Reasoning: The Thiazole nitrogen and the primary amine both coordinate Boron. Acidic hydrolysis is often more effective at "cracking" this complex.

Step 6: Isolation

• Extract the aqueous alkaline layer (pH > 12) with Dichloromethane (DCM) or Ethyl Acetate (

  volumes).

• Wash combined organics with Brine.

• Dry over

  , filter, and concentrate.

Figure 2: Operational workflow for the reduction of thiazole amino acids.

Comparative Analysis & Performance Data

The following table contrasts the NaBH₄-I₂ system with traditional methods for amino acid reduction.

Feature	NaBH₄-I₂ System	LiAlH₄ (LAH)	Borane-DMS (Commercial)
Safety	High: Generated in situ, non-pyrophoric reagents.	Low: Pyrophoric, violent water reaction.	Medium: Pyrophoric, stench (DMS).
Selectivity	Excellent: Reduces -COOH; tolerates esters, nitro, carbamates.	Poor: Reduces esters, amides, nitriles.	Good: Similar to NaBH₄-I₂ but less stable.
Thiazole Stability	High: Ring remains intact.	Moderate: Risk of ring opening/over-reduction.	High: Ring remains intact.
Cost	Low: Common bulk reagents.[2]	Medium: Reagent handling costs.[1]	High: Expensive commercial solutions.
Typical Yield	85 – 95%	70 – 85%	80 – 90%

Typical Yields for Thiazole Substrates:

• Dolaproine Precursors: 88-92%

• Thiazole-4-carboxylic acid derivatives: 85-90%

Troubleshooting & Critical Nuances

• The "Sticky" Complex:

  • Issue: Low yield after extraction.

  • Cause: The Boron-Nitrogen bond did not break. The product is trapped in the aqueous phase or as a borane complex in the organic phase.

  • Fix: Increase the duration of the hydrolysis reflux step. Use the Acidic Hydrolysis method (Step 5, Option B) as it is more aggressive against the complex.

• Iodine Staining:

  • Issue: Product is yellow/brown.

  • Fix: Wash the organic extract with a 10% Sodium Thiosulfate (

    ) solution to reduce residual iodine to water-soluble iodide.

• Solubility:

  • Issue: Thiazole amino acid is insoluble in THF.

  • Insight: The reaction works even if the starting material is a suspension. As the carboxylate reacts with BH₃, it solubilizes. Ensure vigorous stirring.

References

• McKennon, M. J., Meyers, A. I., Drauz, K., & Schwarm, M. (1993). A convenient reduction of amino acids and their derivatives.[1][2][4] The Journal of Organic Chemistry, 58(13), 3568-3571.

• Kanth, J. V. B., & Periasamy, M. (1991).[1] Selective reduction of carboxylic acids into alcohols using sodium borohydride and iodine.[1][2][5] The Journal of Organic Chemistry, 56(20), 5964-5965.[1]

• Abiko, A., & Masamune, S. (1992). A simple, convenient protocol for the reduction of amino acids to amino alcohols.[2][6] Tetrahedron Letters, 33(38), 5517-5518.

• Pettit, G. R., et al. (1989).[7] The isolation and structure of a remarkable marine animal antineoplastic constituent: Dolastatin 10.[8][9] Journal of the American Chemical Society, 111(14), 5463-5465. (Context for Thiazole amino acid precursors).

Sources

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• 5. svedbergopen.com [svedbergopen.com]
• 6. benthamopen.com [benthamopen.com]
• 7. researchgate.net [researchgate.net]
• 8. Discovery of Dolastatinol: A Synthetic Analog of Dolastatin 10 and Low Nanomolar Inhibitor of Tubulin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cris.ariel.ac.il [cris.ariel.ac.il]

Application Notes and Protocols for Cyclization Methods Using 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol Scaffold

The thiazole ring is a privileged heterocyclic motif frequently found in a diverse array of biologically active compounds and FDA-approved drugs.[1][2][3] Its presence is associated with a wide spectrum of therapeutic activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[4][5][6] The precursor, 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol, represents a versatile chiral building block for the synthesis of novel cyclic architectures. The strategic positioning of a primary amine, a primary alcohol, and a nucleophilic thiazole ring provides multiple handles for a variety of cyclization strategies. This guide provides detailed application notes and protocols for several key cyclization methods utilizing this precursor, offering a roadmap for the synthesis of diverse heterocyclic scaffolds with significant potential in drug discovery.

I. Intramolecular Cyclization via N-Alkylation and O-Alkylation

Intramolecular cyclization of amino alcohols is a direct approach to forming cyclic amines and ethers.[7][8] The strategy typically involves the activation of either the hydroxyl or the amino group to facilitate nucleophilic attack by the other functionality.

A. Synthesis of N-Substituted Piperidin-3-ols

This protocol describes a two-step process involving the initial N-alkylation of the primary amine followed by an intramolecular cyclization to form a substituted piperidine ring.

Protocol 1: Synthesis of N-Benzyl-3-(2-methylthiazol-4-ylmethyl)piperidin-3-ol

Step 1: N-Benzylation of 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol

• Reaction Setup: To a solution of 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or acetonitrile, add a non-nucleophilic base like diisopropylethylamine (DIPEA) (1.2 eq).

• Addition of Alkylating Agent: Cool the mixture to 0 °C in an ice bath. Add benzyl bromide (1.1 eq) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up and Purification: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the N-benzyl intermediate.

Step 2: Intramolecular Cyclization

• Activation of the Hydroxyl Group: Dissolve the N-benzyl intermediate (1.0 eq) in anhydrous DCM. Cool the solution to 0 °C. Add a sulfonylating agent such as methanesulfonyl chloride (MsCl) or p-toluenesulfonyl chloride (TsCl) (1.2 eq) and a base like triethylamine (TEA) or pyridine (1.5 eq).

• Cyclization: Stir the reaction at 0 °C for 1 hour and then at room temperature for 12-24 hours. The in situ generated sulfonate ester is a good leaving group, which is displaced by the secondary amine to form the piperidine ring.

• Work-up and Purification: Quench the reaction with water and separate the organic layer. Wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash column chromatography to yield the desired N-benzyl-3-(2-methylthiazol-4-ylmethyl)piperidin-3-ol.

Causality Behind Experimental Choices:

• N-Alkylation First: The primary amine is generally more nucleophilic than the primary alcohol, allowing for selective N-alkylation under basic conditions.

• Choice of Base: A non-nucleophilic base like DIPEA is used to scavenge the acid generated during alkylation without competing with the primary amine as a nucleophile.

• Hydroxyl Group Activation: Conversion of the hydroxyl group to a sulfonate ester transforms it into a good leaving group, facilitating the intramolecular SN2 reaction.

B. Intramolecular Mitsunobu Reaction for Oxazolidine Ring Formation

The Mitsunobu reaction provides a powerful method for the dehydration and cyclization of amino alcohols with inversion of stereochemistry at the alcohol center.[9][10][11]

Protocol 2: Synthesis of (4S)-4-(2-methylthiazol-4-ylmethyl)-1,3-oxazolidin-2-one

• Reaction Setup: Dissolve 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol (1.0 eq) and triphenylphosphine (PPh3) (1.5 eq) in anhydrous tetrahydrofuran (THF).

• Addition of Azodicarboxylate: Cool the solution to 0 °C. Add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise. The reaction is often exothermic, so slow addition is crucial.

• Reaction Monitoring: Stir the reaction at 0 °C for 30 minutes and then at room temperature for 4-12 hours. Monitor for the disappearance of the starting material by TLC or LC-MS.

• Work-up and Purification: Concentrate the reaction mixture under reduced pressure. The crude product will contain triphenylphosphine oxide and the hydrazide byproduct. Purify by flash column chromatography on silica gel to isolate the desired oxazolidinone.

Causality Behind Experimental Choices:

• Reagent Order: The alcohol, triphenylphosphine, and the nucleophile (in this case, the carbamate formed in situ from the amine and CO2 from air or an external source, or a phosgene equivalent can be used for a more controlled reaction) are mixed before the addition of the azodicarboxylate to ensure the formation of the desired oxyphosphonium intermediate.[9]

• Solvent: Anhydrous THF is a common solvent for the Mitsunobu reaction as it is inert and effectively dissolves the reagents.

• Stereochemistry: The Mitsunobu reaction proceeds with inversion of configuration at the stereocenter bearing the hydroxyl group.

II. Cyclocondensation Reactions

Cyclocondensation reactions involve the formation of a cyclic product from the reaction of two or more molecules with the elimination of a small molecule, such as water.

A. Pictet-Spengler Reaction for Tetrahydro-β-carboline Analogs

The Pictet-Spengler reaction is a classic method for the synthesis of tetrahydroisoquinolines and related heterocyclic systems.[2][3][4][12][13] It involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed intramolecular electrophilic substitution. The thiazole ring in our precursor can act as the "aryl" component.

Protocol 3: Synthesis of a Thiazolo-fused Tetrahydropyridine

• Reaction Setup: Dissolve 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol (1.0 eq) and an aldehyde (e.g., formaldehyde or benzaldehyde) (1.1 eq) in a suitable solvent such as toluene or dichloromethane.

• Acid Catalysis: Add a catalytic amount of a Brønsted acid (e.g., p-toluenesulfonic acid (PTSA) or trifluoroacetic acid (TFA)).

• Reaction Conditions: Heat the reaction mixture to reflux (typically 80-110 °C) for 6-24 hours. A Dean-Stark apparatus can be used to remove the water formed during the reaction.

• Work-up and Purification: Cool the reaction mixture and neutralize with a base (e.g., saturated aqueous sodium bicarbonate). Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Causality Behind Experimental Choices:

• Acid Catalyst: The acid protonates the intermediate imine, forming a more electrophilic iminium ion, which is necessary for the intramolecular cyclization onto the electron-rich thiazole ring.[4]

• Removal of Water: Driving the equilibrium towards the product by removing water is often crucial for the initial imine formation.

• Thiazole as the Nucleophile: The C5 position of the thiazole ring is sufficiently nucleophilic to participate in the intramolecular electrophilic substitution.

B. Synthesis of Tetrahydropyrimidines via Biginelli-like Reaction

The Biginelli reaction is a one-pot synthesis of dihydropyrimidinones from an aldehyde, a β-ketoester, and urea. A similar strategy can be employed to synthesize tetrahydropyrimidines from a diamine and an aldehyde.[6][14][15][16] In our case, the precursor can be converted to a diamine derivative.

Protocol 4: Synthesis of a Thiazolyl-Substituted Tetrahydropyrimidine

Step 1: Conversion of Alcohol to Amine

• Activation and Displacement: Convert the primary alcohol of 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol to a good leaving group (e.g., a tosylate as in Protocol 1, Step 2). Then, displace the tosylate with an amine source (e.g., ammonia or a primary amine) to yield the corresponding 1,2-diamine.

Step 2: Cyclocondensation

• Reaction Setup: Dissolve the resulting diamine (1.0 eq) and an aldehyde (e.g., formaldehyde or a substituted benzaldehyde) (1.0 eq) in a protic solvent like ethanol.

• Catalysis: Add a catalytic amount of an acid (e.g., HCl) or a Lewis acid.

• Reaction Conditions: Stir the reaction at room temperature or with gentle heating for 12-24 hours.

• Work-up and Purification: Neutralize the reaction with a base and extract the product. Purify by crystallization or column chromatography.

Causality Behind Experimental Choices:

• Diamine Precursor: The formation of a tetrahydropyrimidine ring requires a 1,3-diamine or a synthetic equivalent.

• Aldehyde Partner: The aldehyde provides the carbon atom that forms the C2 position of the pyrimidine ring.

• Acid Catalysis: The acid catalyzes both the formation of the initial aminal/iminium intermediates and the subsequent cyclization.

III. Oxidative Cyclization to Lactams

The direct oxidative cyclization of amino alcohols to lactams is an atom-economical and environmentally friendly method that avoids pre-functionalization of the starting material.[1][5][17]

Protocol 5: Ruthenium-Catalyzed Oxidative Lactamization

• Catalyst Preparation: In a Schlenk flask under an inert atmosphere (e.g., argon), dissolve the ruthenium catalyst (e.g., RuH2(PPh3)4 or a [Ru(p-cymene)Cl2]2/diphosphine ligand system) in an anhydrous, degassed solvent like toluene.

• Reaction Setup: Add the 2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol (1.0 eq) and a hydrogen acceptor (e.g., acetone or cyclohexanone) (2-3 eq).

• Reaction Conditions: Heat the reaction mixture to a temperature of 100-140 °C for 12-48 hours.

• Work-up and Purification: Cool the reaction mixture, filter off the catalyst if heterogeneous, and concentrate the solvent. Purify the crude product by column chromatography.

Causality Behind Experimental Choices:

• Ruthenium Catalyst: Ruthenium complexes are known to be effective catalysts for the dehydrogenation of alcohols to aldehydes, which is the initial step in this transformation.[1]

• Hydrogen Acceptor: The hydrogen acceptor is required to regenerate the active catalyst by accepting the hydrogen produced during the alcohol oxidation and subsequent hemiaminal oxidation.

• Inert Atmosphere: The reaction is sensitive to air, and an inert atmosphere is necessary to prevent oxidation of the catalyst and other side reactions.

IV. Macrocyclization for Thiazole-Containing Cyclic Peptides

The precursor can be incorporated into a peptide chain, and subsequent macrolactamization can lead to the formation of cyclic peptides containing a thiazole moiety.[18][19][20][21]

Protocol 6: Macrolactamization of a Linear Thiazole-Containing Peptide

Step 1: Solid-Phase Peptide Synthesis (SPPS)

• Synthesize a linear peptide on a solid support (e.g., Rink amide resin) using standard Fmoc-based SPPS protocols. Incorporate Fmoc-protected 2-Amino-3-(2-methylthiazol-4-yl)propanoic acid (after oxidation of the alcohol in the precursor to a carboxylic acid) at the desired position in the peptide sequence.

Step 2: Cleavage from Resin

• Cleave the linear peptide from the resin using a standard cleavage cocktail (e.g., TFA/TIS/H2O). Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

Step 3: Macrolactamization

• High Dilution Conditions: Dissolve the linear peptide in a large volume of a suitable solvent (e.g., DMF or DCM) to achieve high dilution (typically 0.1-1 mM). This favors intramolecular cyclization over intermolecular polymerization.

• Coupling Reagents: Add a peptide coupling reagent (e.g., HATU, HBTU, or DPPA) (1.5-2.0 eq) and a base (e.g., DIPEA) (3-4 eq).

• Reaction Monitoring: Stir the reaction at room temperature for 12-48 hours. Monitor the progress of the cyclization by LC-MS.

• Work-up and Purification: Remove the solvent under reduced pressure. Purify the crude cyclic peptide by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

Causality Behind Experimental Choices:

• High Dilution: This is a critical parameter to minimize intermolecular side reactions and promote the desired intramolecular ring closure.

• Coupling Reagents: These reagents activate the carboxylic acid terminus of the peptide to facilitate amide bond formation with the N-terminal amine.

• Purification: RP-HPLC is the standard method for purifying peptides due to its high resolution.

Quantitative Data Summary

Cyclization Method	Target Ring System	Key Reagents	Typical Yields	Key Considerations
Intramolecular N-Alkylation	Piperidine	MsCl, TEA	Moderate to Good	Requires two steps; control of regioselectivity.
Intramolecular Mitsunobu	Oxazolidinone	PPh3, DEAD/DIAD	Good	Inversion of stereochemistry; removal of byproducts.
Pictet-Spengler Reaction	Thiazolo-tetrahydropyridine	Aldehyde, PTSA/TFA	Moderate	Requires electron-rich aromatic system; acid-labile groups may not be tolerated.
Biginelli-like Reaction	Tetrahydropyrimidine	Aldehyde, Acid catalyst	Moderate to Good	Requires diamine precursor; one-pot potential.
Oxidative Lactamization	Lactam	Ru-catalyst, H-acceptor	Moderate to Good	Atom-economical; requires inert atmosphere and high temperatures.
Macrolactamization	Cyclic Peptide	HATU, DIPEA	Variable	High dilution is crucial; purification can be challenging.

Visualizations

Experimental Workflow for Piperidine Synthesis

Caption: Workflow for N-substituted piperidin-3-ol synthesis.

Mechanism of Pictet-Spengler Reaction

Caption: Pictet-Spengler reaction mechanism.

References

• Janecki, T. Natural Lactones and Lactams: Synthesis, occurrence and biological activity. John Wiley & Sons. (2013).
• Pictet, A. & Spengler, T. Über die Bildung von Isochinolin-Derivaten durch Einwirkung von Methylal auf Phenyl-äthylamin, Phenyl-alanin und Tyrosin. Berichte der deutschen chemischen Gesellschaft44, 2030-2036 (1911).
• Carlier, M., Stove, V., Wallis, S. C., De Waele, J. J., Verstraete, A. G., Lipman, J., & Roberts, J. A. Assays for therapeutic drug monitoring of β-lactam antibiotics: a structured review. International journal of antimicrobial agents, 46(4), 367-375. (2015).

• chemeurope.com. Pictet-Spengler reaction. [Link]

• Wikipedia. Pictet–Spengler reaction. [Link]

• Streng, E. S., Lee, D. S., & Poliakoff, M. Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2. Beilstein Journal of Organic Chemistry, 13(1), 36-43. (2017).

• ChemRxiv. Strain-Based Design, Direct Macrocyclization, and Metal Complexation of Thiazole-Containing Calix[5]pyrrole Analogues. [Link]

• Buchler GmbH. Pictet–Spengler reaction. [Link]

• He, J., & Nitsche, C. Biocompatible synthesis of macrocyclic thiazole peptides from chiral α-amino nitriles. Chemistry–A European Journal, e202401835. (2024).

• Organic Chemistry Portal. Amino alcohol synthesis by amination (alkylation). [Link]

• Catalysis Science & Technology. Amino-alcohol cyclization: selective synthesis of lactams and cyclic amines from amino-alcohols. [Link]

• Tang, Z., et al. Synthesis of Some New Tetrahydropyrimidine Derivatives as Possible Antibacterial Agents. Marmara Pharmaceutical Journal, 17(1), 1-5. (2013).

• ResearchGate. Mitsunobu Reaction Using Basic Amines as Pronucleophiles. [Link]

• Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. ACS medicinal chemistry letters, 3(1), 52-56. (2012).
• Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles. Molecules, 28(4), 1899. (2023).

• Organic Syntheses. Mitsunobu reaction. [Link]

• Wikipedia. Bischler–Napieralski reaction. [Link]

• 8_Tetrahydropyrimidines synthesis. [Link]

• He, J., & Nitsche, C. Biocompatible Synthesis of Macrocyclic Thiazol(in)e Peptides. Chemistry–A European Journal, e202401835. (2024).

• Organic Chemistry Portal. Bischler-Napieralski Reaction. [Link]

• Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. Bioorganic & medicinal chemistry letters, 69, 128781. (2022).
• N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. Organic & Biomolecular Chemistry, 21(47), 9647-9652. (2023).
• Microwave-assisted synthesis of bioactive tetrahydropyrimidine derivatives as antidiabetic agents. Folia Medica, 64(5), 801. (2022).

• Synthesis of various macrocyclic thiazole peptides following the... - ResearchGate. [Link]

• Chemistry Steps. Mitsunobu Reaction. [Link]

• Bischler-Napieralski Reaction. In Named Organic Reactions (pp. 478-482). Cambridge University Press.
• Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2. Beilstein Journal of Organic Chemistry, 13, 36-43. (2017).
• An Overview of Saturated Cyclic Ethers: Biological Profiles and Synthetic Strategies. Molecules, 27(19), 6299. (2022).
• Stereocontrolled preparation of cyclohexane amino alcohols utilising a modified Mitsunobu reaction. Journal of the Chemical Society, Perkin Transactions 1, (2), 159-166. (1995).

• Organic Chemistry Portal. Cyclic ether synthesis. [Link]

• A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides. Journal of Pharmaceutical Sciences and Research, 9(4), 485. (2017).

• Master Organic Chemistry. Mitsunobu Reaction. [Link]

• Bischler Napieralski Reaction | PDF - Scribd. [Link]

• Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring. Chemistry, 7(2), 53. (2025).
• One-Pot Preparation of Cyclic Amines from Amino Alcohols. Organic Syntheses, 85, 248-256. (2008).

• University of Groningen. Direct Catalytic N-Alkylation of α-Amino Acid Esters and Amides Using Alcohols with High Retention of S. [Link]

• Asymmetric synthesis of tertiary thiols and thioethers. Beilstein Journal of Organic Chemistry, 7, 538-550. (2011).
• Direct N-alkylation of unprotected amino acids with alcohols. Science advances, 3(12), e1701553. (2017).
• Covalent Tethers for Precise Amino Alcohol Syntheses: Ring Opening of Epoxides by Pendant Sulfamates and Sulfamides. The Journal of organic chemistry, 86(24), 18013-18023. (2021).
• Green synthesis of tetrahydropyrimidine analogues and evaluation of their antimicrobial activity. Journal of the Serbian Chemical Society, 78(10), 1413-1420. (2013).

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Technical Notes & Optimization

Technical Support Center: Purification of Hygroscopic Thiazole Amino Alcohols

Welcome to the technical support center for the purification of hygroscopic thiazole amino alcohols. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with this class of compounds. The inherent basicity of the thiazole and amino groups, combined with the polarity of the alcohol and the compound's tendency to absorb atmospheric moisture, creates a complex purification landscape.[1][2] This resource provides in-depth, experience-driven troubleshooting advice and detailed protocols to help you navigate these challenges successfully.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the purification of hygroscopic thiazole amino alcohols in a question-and-answer format.

Q1: My thiazole amino alcohol is streaking badly on a silica gel column, and the fractions are impure. What's happening and how can I fix it?

A1: This is a classic problem when purifying basic compounds like amines on standard silica gel. The acidic nature of silica's silanol groups (Si-OH) leads to strong, often irreversible, interactions with the basic nitrogen atoms in your compound. This causes the streaking (tailing) you observe and can lead to compound degradation on the column.[3][4]

Troubleshooting Steps:

• Deactivate the Silica Gel: Before loading your compound, flush the packed column with your starting eluent system containing a small amount of a basic modifier. Triethylamine (TEA) at 1-2% is a common and effective choice. This neutralizes the acidic sites on the silica, allowing your compound to elute more cleanly.[3]

• Use a Modified Eluent System: Incorporate a basic additive directly into your mobile phase. A common starting point for polar, basic compounds is a mixture of dichloromethane (DCM) and methanol (MeOH) with 1-2% ammonium hydroxide.[5][6]

• Consider Alternative Stationary Phases: If streaking persists, switch to a less acidic stationary phase.

  • Alumina (basic or neutral): This is a good alternative for basic compounds.

  • Amine-functionalized silica: These columns are less polar than bare silica and have a basic character, which can significantly improve peak shape and reduce tailing without the need for mobile phase additives.[7][8]

  • Reversed-Phase (C18) Chromatography: For highly polar compounds, reversed-phase chromatography can be an excellent option.[9]

Q2: I've successfully purified my compound, but after removing the solvent, it turns into a sticky gum or oil. How do I obtain a solid product?

A2: This is a hallmark issue of hygroscopic compounds. Your purified compound is readily absorbing moisture from the atmosphere, preventing it from solidifying.[10][11] The key is to rigorously exclude water during and after the final concentration step.

Troubleshooting Steps:

• Azeotropic Removal of Water: Before final concentration, add a solvent like toluene to your solution and evaporate it under reduced pressure. Repeat this process 2-3 times. Toluene forms an azeotrope with water, effectively removing trace amounts that co-evaporated with your chromatography solvents.[12]

• High-Vacuum Drying: After removing the bulk solvent, place your flask on a high-vacuum line (Schlenk line) for several hours or overnight. This is more effective at removing residual water and solvents than a standard rotary evaporator.[12]

• Lyophilization (Freeze-Drying): If your compound is soluble in water or a suitable solvent like tert-butanol, lyophilization is an excellent method for obtaining a dry, fluffy powder.[13][14][15] This process involves freezing the sample and then removing the solvent by sublimation under vacuum, which is gentle on thermally sensitive compounds.[16][17]

• Handling in an Inert Atmosphere: Once dry, handle the compound exclusively in a glove box or glove bag with a dry, inert atmosphere (e.g., nitrogen or argon) to prevent moisture reabsorption.[18][19]

Q3: My final product's NMR spectrum shows a persistent broad peak around 1.5-3.0 ppm, and the elemental analysis is off. What is the likely cause?

A3: The broad peak is very likely due to the presence of water. Even small amounts of absorbed water can be prominent in an NMR spectrum and will significantly affect the accuracy of your elemental analysis by adding to the sample's mass.[2][20]

Troubleshooting Steps:

• Confirm Water Presence: To confirm the peak is water, add a drop of deuterium oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The water peak will either shift or disappear due to proton exchange with the deuterium.

• Implement Rigorous Drying: If water is confirmed, you must re-dry your sample using the methods described in A2 (azeotropic removal, high-vacuum, or lyophilization).

• Proper Storage: Store your final, dry compound in a desiccator over a strong drying agent (e.g., phosphorus pentoxide) or, preferably, in a sealed vial inside an inert atmosphere glove box.[21][22]

Section 2: Key Experimental Protocols

Protocol 1: Flash Column Chromatography of a Thiazole Amino Alcohol with a Basic Modifier

This protocol outlines the steps for purifying a polar, basic compound using silica gel deactivated with a basic modifier.

Methodology:

• Solvent System Selection:

  • Using Thin Layer Chromatography (TLC), identify a solvent system (e.g., DCM:MeOH) that provides a retention factor (Rf) of approximately 0.2-0.3 for your target compound.

  • Prepare two versions of the eluent: one without and one with 1-2% triethylamine (TEA) or ammonium hydroxide.

• Column Packing and Deactivation:

  • Dry pack the column with silica gel.

  • Flush the column with 2-3 column volumes of your chosen eluent containing the basic modifier. This neutralizes the acidic sites.

  • Flush the column with 2-3 column volumes of the initial eluent (without the modifier) to remove excess base.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the initial eluent or a stronger solvent like DCM.

  • Alternatively, for less soluble compounds, create a slurry of your crude product with a small amount of silica gel, evaporate the solvent, and dry-load the resulting powder onto the column.

• Elution and Fraction Collection:

  • Begin elution with your starting solvent system.

  • Gradually increase the polarity (e.g., increase the percentage of MeOH) to elute your compound.

  • Collect fractions and monitor them by TLC.

• Work-up:

  • Combine the pure fractions.

  • Wash the combined fractions with a saturated brine solution to remove the majority of any residual water.[23][24]

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[12][24]

Protocol 2: Recrystallization and Handling of a Hygroscopic Compound

This protocol details the steps for obtaining a crystalline solid from a purified but hygroscopic product.

Methodology:

• Solvent Selection:

  • The ideal recrystallization solvent should dissolve your compound well at high temperatures but poorly at low temperatures.[25][26][27]

  • Test small amounts of your compound in various anhydrous solvents (e.g., isopropanol, acetonitrile, ethyl acetate) to find a suitable one. An anti-solvent (a solvent in which your compound is insoluble) may also be needed.

• Dissolution and Crystallization:

  • In a flask dried in an oven and cooled under a stream of dry nitrogen, dissolve your compound in a minimal amount of the chosen boiling solvent.

  • Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

  • Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Crystal Collection and Drying:

  • Perform all filtration and washing steps as quickly as possible to minimize atmospheric exposure.[28]

  • Set up a vacuum filtration apparatus with a Büchner funnel.

  • Quickly pour the crystalline slurry into the funnel and apply vacuum.

  • Wash the crystals with a small amount of ice-cold, anhydrous solvent.

  • Leave the crystals under vacuum on the filter for 10-15 minutes to air dry.

• Final Drying and Storage:

  • Immediately transfer the crystals to a pre-weighed vial.

  • Dry the crystals under high vacuum for several hours to overnight.

  • For extremely sensitive compounds, perform the filtration and transfer steps inside a glove box.[18]

  • Store the vial in a desiccator or inside a glove box.[21]

Section 3: Data and Workflow Visualization

Table 1: Troubleshooting Summary for Common Purification Issues

Issue	Primary Cause(s)	Recommended Solutions
Severe Peak Tailing/Streaking on Silica Column	Strong interaction between basic compound and acidic silica.	1. Add 1-2% TEA or NH₄OH to eluent.[3][5] 2. Use an alternative stationary phase (Alumina, Amine-silica).[7] 3. Switch to reversed-phase chromatography.[9]
Product is an Oil/Gum After Concentration	Absorption of atmospheric moisture (hygroscopicity).	1. Perform azeotropic drying with toluene.[12] 2. Dry under high vacuum. 3. Use lyophilization if applicable.[13][14]
Compound Degradation During Purification	Sensitivity to acidic silica gel.	1. Deactivate silica with a basic wash before use. 2. Use a neutral stationary phase like alumina. 3. Minimize time on the column by using a steeper solvent gradient.
Inaccurate Elemental Analysis & Broad NMR Peak	Presence of residual water in the final product.	1. Confirm water with a D₂O shake in the NMR tube. 2. Re-dry the sample rigorously (high vacuum, lyophilization). 3. Handle and store the compound under inert conditions.[18]

Diagram 1: Workflow for Selecting a Purification Strategy

Caption: Decision tree for selecting a purification method.

Diagram 2: Troubleshooting Post-Purification Issues

Caption: Workflow for troubleshooting a hygroscopic product.

References

• University of Rochester. (n.d.). How To: Remove Residual Water. Frontier Research Group. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Drying Organic Solutions. Organic Chemistry at CU Boulder. Retrieved from [Link]

• University of York. (n.d.). Removing residual water from organic solutions. Chemistry Teaching Labs. Retrieved from [Link]

• Sai Life Sciences. (n.d.). Lyophilisation Services for Stable Drug Products. Retrieved from [Link]

• AlMalki, A., & Fadhlalmawla, S. (2025). XRD Analysis of Hygroscopic Compounds: Structural Effects and Best Practices. Journal of Materials Science and Chemical Engineering, 13, 115-127. Retrieved from [Link]

• Joy, V. T. (2021). A method for removal of water from organic solvents. Google Patents.

• Berkshire Sterile Manufacturing. (2025). Bulk Lyophilization Transforms Insoluble APIs into Druggable Candidates. Retrieved from [Link]

• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab?. Retrieved from [Link]

• nanoCaps Laboratories. (n.d.). Lyophilized APIs. Retrieved from [Link]

• Park, S., & Kim, D. (2004). Characterization of hygroscopic swelling behavior of mold compounds and plastic packages. Microsystem Technologies, 10(1), 57-63. Retrieved from [Link]

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• Applewood Scientific. (n.d.). API Bulk and Vial Lyophilization. Retrieved from [Link]

• Newman, A. W., Reutzel-Edens, S. M., & Zografi, G. (2008). Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Journal of Pharmaceutical Sciences, 97(3), 1047-59. Retrieved from [Link]

• Chromatography Forum. (2008). How to Handle Hygroscopic Reference Standards?. Retrieved from [Link]

• Interactive Learning Paradigms, Incorporated. (2025). The MSDS HyperGlossary: Hygroscopic. Retrieved from [Link]

• Teledyne ISCO. (n.d.). Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Retrieved from [Link]

• Wikipedia. (n.d.). Hygroscopy. Retrieved from [Link]

• Sciencemadness Discussion Board. (2020). How are highly hygroscopic things purified via recrystallization?. Retrieved from [Link]

• California State University, Stanislaus. (n.d.). Recrystallization1. Retrieved from [Link]

• Neuland Labs. (2023). API Particle Size Part I: Overcoming the Challenges to Ensure Quality Pharmaceutical Products. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• University of Rochester. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Department of Chemistry. Retrieved from [Link]

• ResearchGate. (2025). Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. Retrieved from [Link]

• Wikipedia. (n.d.). Recrystallization (chemistry). Retrieved from [Link]

• Lab-ex Kft. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds. Retrieved from [Link]

• Reddit. (2023). Purification of strong polar and basic compounds. r/Chempros. Retrieved from [Link]

• Reddit. (2019). Column Chromatography of Compound with Amine and Carboxylic Acid. r/chemistry. Retrieved from [Link]

• Al-Saeed, M. H., & El-Enany, N. (2024). The Impact of Water as an Additive on the Elution of Some Basic Organic Compounds in Supercritical Fluid Chromatography. Molecules, 29(9), 2154. Retrieved from [Link]

• University of Rochester. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved from [Link]

• Heng, D., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 14(3), 664. Retrieved from [Link]

• HPLC Troubleshooting. (n.d.). HPLC Troubleshooting. Retrieved from [Link]

• Google Patents. (n.d.). Process for the purification of an aminoalcohol.

• International Journal of Chemical Studies. (2022). Synthesis and characterization of biological active heterocycle-2-Aminothiazole. Retrieved from [Link]

• PharmaInfo. (2013). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. Retrieved from [Link]

• Google Patents. (n.d.). Purification of 2-aminothiazole.

• Kumar, K., et al. (2016). Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents. Molecules, 21(5), 629. Retrieved from [Link]

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Technical Support Center: Navigating the Removal of Aluminum Salts After LiAlH4 Reduction of Thiazole Derivatives

This guide is designed for researchers, scientists, and professionals in drug development who are utilizing lithium aluminum hydride (LiAlH4) for the reduction of functional groups on thiazole-containing molecules. The focus of this document is to provide in-depth technical guidance, troubleshooting strategies, and frequently asked questions (FAQs) concerning the critical step of removing aluminum salt byproducts during the reaction workup. The inherent basicity of the thiazole nitrogen atom can introduce specific challenges, such as emulsion formation and product loss, which this guide aims to address with scientifically grounded and field-proven solutions.

Introduction: The Challenge of Aluminum Salts in Heterocyclic Chemistry

Lithium aluminum hydride (LiAlH4) is a powerful and versatile reducing agent, indispensable for the conversion of esters, carboxylic acids, amides, and nitriles to their corresponding alcohols or amines.[1][2] However, the quenching of LiAlH4 reactions generates aluminum salts, which are notoriously problematic during workup. These salts can form gelatinous precipitates or persistent emulsions, making product isolation difficult and often leading to reduced yields.[1]

For chemists working with thiazole derivatives, an additional layer of complexity arises from the Lewis basicity of the thiazole nitrogen. This nitrogen can coordinate with the Lewis acidic aluminum species, potentially sequestering the product within the inorganic precipitate and further complicating purification. This guide provides a systematic approach to overcoming these challenges.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the workup of a LiAlH4 reduction of a thiazole derivative.

Scenario 1: A Persistent Emulsion Forms After Quenching.

• Problem: After adding water and/or base to quench the reaction, you are left with an inseparable emulsion instead of two distinct layers. This is a common issue when hydrolyzing the aluminum salts formed during the reaction.[1]

• Root Cause Analysis: Emulsions are often caused by finely dispersed, hydrated aluminum oxides and hydroxides. The basic nitrogen of the thiazole ring can also act as a surfactant, stabilizing the emulsion.

• Solutions:

  • Rochelle's Salt (Sodium Potassium Tartrate) Workup: This is a highly effective method for breaking up emulsions. The tartrate ion is an excellent chelating agent for aluminum, forming a water-soluble complex that prevents the formation of gelatinous precipitates.[3]

    • Protocol: After quenching the excess LiAlH4 with a minimal amount of ethyl acetate (added cautiously at 0 °C), add a saturated aqueous solution of Rochelle's salt to the reaction mixture. Stir vigorously at room temperature for several hours or overnight. The mixture should separate into clear organic and aqueous layers.

  • Fieser Workup: This classic method involves the sequential addition of water, a sodium hydroxide solution, and then more water to generate granular aluminum salts that are easily filtered.[4][5]

    • Protocol: For every 'x' grams of LiAlH4 used, cool the reaction mixture to 0 °C and slowly add 'x' mL of water, followed by 'x' mL of 15% aqueous NaOH, and finally '3x' mL of water. Stir the resulting mixture for at least 30 minutes to allow the salts to granulate before filtering.

  • "Salting Out": Adding a saturated solution of sodium chloride (brine) can increase the ionic strength of the aqueous layer, which can help to break the emulsion and improve phase separation.

Scenario 2: A Gelatinous Precipitate Forms, Trapping the Product.

• Problem: Upon quenching, a thick, unfilterable gel forms, and you suspect your product is trapped within this solid matrix.

• Root Cause Analysis: This is a classic sign of uncontrolled hydrolysis of the aluminum salts. The basic thiazole moiety in your product can also be complexing with the aluminum salts, leading to its co-precipitation.

• Solutions:

  • Sodium Sulfate Decahydrate (Glauber's Salt) Quench: This method involves the portion-wise addition of solid Na2SO4·10H2O to the cold reaction mixture. The water of hydration quenches the reaction in a more controlled manner, often resulting in a fine, filterable precipitate.[4]

    • Protocol: Cool the reaction mixture to 0 °C and add sodium sulfate decahydrate in small portions with vigorous stirring until the evolution of hydrogen gas ceases. Allow the mixture to warm to room temperature and stir for an additional 15-30 minutes. The resulting solid can then be filtered off, often through a pad of Celite to improve filtration speed.

  • Modification of the Fieser Workup: After the sequential addition of water and NaOH, add a drying agent like anhydrous magnesium sulfate or sodium sulfate and stir vigorously. This can help to dehydrate the aluminum salts and convert them into a more granular, filterable form.[4]

  • Acidic Workup (Use with Caution): If your thiazole derivative is stable to acid, a dilute acid quench (e.g., 1M HCl or 10% H2SO4) can be very effective.[6] The acid will dissolve the aluminum hydroxides, forming water-soluble aluminum salts.

    • Critical Consideration: The basic nitrogen of the thiazole ring will be protonated, forming a salt that will reside in the aqueous layer. You will need to basify the aqueous layer (e.g., with NaOH or Na2CO3) to a pH greater than the pKa of the protonated thiazole to deprotonate it back to the neutral form before extracting your product into an organic solvent.

Scenario 3: Low Product Yield After a Seemingly Successful Workup and Extraction.

• Problem: The workup appeared to go smoothly, but the isolated yield of your thiazole-containing product is disappointingly low.

• Root Cause Analysis:

  • Complexation with Aluminum Salts: Your basic product may have a strong affinity for the aluminum salts and was filtered off with them.

  • Incomplete Extraction: If your product has some water solubility, it may not have been fully extracted from the aqueous layer.

  • Degradation: The workup conditions (e.g., pH, temperature) may have caused degradation of your product.

• Solutions:

  • Thorough Washing of the Filter Cake: After filtering the aluminum salts, wash the filter cake extensively with your extraction solvent (e.g., ethyl acetate, dichloromethane) to recover any adsorbed product. In some cases, a more polar solvent like THF may be necessary to wash the salts effectively.

  • Soxhlet Extraction: For particularly stubborn cases where the product is strongly adsorbed onto the aluminum salts, a continuous Soxhlet extraction of the dried filter cake can be employed to maximize recovery.

  • pH Adjustment During Extraction: When performing a liquid-liquid extraction, ensure the pH of the aqueous layer is optimized for your product's neutrality. For basic compounds like many thiazole derivatives, a pH of 9-11 is often ideal to ensure they are in their free base form and will partition into the organic layer.

  • Back-Extraction: To purify your product from non-basic impurities, you can perform an acid-base extraction. Extract your crude product into an organic solvent, then wash with a dilute acid to protonate your basic thiazole derivative and pull it into the aqueous layer. The organic layer containing neutral impurities can be discarded. Then, basify the aqueous layer and re-extract your purified product into a fresh organic solvent.

Frequently Asked Questions (FAQs)

Q1: Which quenching method is the best for LiAlH4 reductions of thiazole derivatives?

There is no single "best" method, as the optimal choice depends on the specific properties of your thiazole derivative (e.g., stability, polarity) and the scale of your reaction. The following table provides a comparison of the most common methods:

Workup Method	Advantages	Disadvantages	Best For
Fieser Workup	Well-established and reliable; produces granular, filterable salts.[4][5]	Requires careful, slow addition of reagents; can sometimes still lead to emulsions.	General purpose; good for a wide range of substrates.
Rochelle's Salt	Excellent at preventing and breaking emulsions; results in clear phase separation.[3]	May require longer stirring times; adds an additional reagent to the mixture.	Emulsion-prone reactions; products that are sensitive to basic conditions.
Sodium Sulfate Decahydrate	Controlled quench; often produces a fine, easily filterable precipitate.[4]	Requires portion-wise addition of a solid; can be exothermic.	Small to medium-scale reactions where emulsion is a concern.
Acidic Quench	Effectively dissolves aluminum salts, avoiding filtration issues.[6]	Product must be acid-stable; requires a subsequent basification step for basic products.	Acid-stable, basic products where filtration is problematic.

Q2: How can I be sure I have quenched all of the LiAlH4 before adding water?

Unreacted LiAlH4 will react violently with water. To safely quench any excess reagent, cool the reaction mixture to 0 °C and add ethyl acetate dropwise until the fizzing (hydrogen evolution) subsides. This converts the reactive LiAlH4 to less reactive aluminum ethoxides.

Q3: My thiazole derivative is very polar. What is the best way to extract it?

For polar, water-soluble products, repeated extractions with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) are necessary. "Salting out" the aqueous layer with NaCl can decrease the solubility of your organic product in the aqueous phase and improve extraction efficiency. In some cases, continuous liquid-liquid extraction may be required.

Q4: I am reducing a thiazole amide to an amine. Are there any special considerations?

The reduction of an amide to an amine with LiAlH4 proceeds through an iminium ion intermediate. The resulting amine is basic. During workup, especially with acidic methods, the amine product will be protonated. As with other basic thiazole derivatives, you will need to adjust the pH of the aqueous layer to be basic before extraction to ensure your product is in its neutral, free-amine form.

Experimental Protocols

Protocol 1: Fieser Workup for LiAlH4 Reduction

This protocol is a standard and reliable method for removing aluminum salts.

• Cool the Reaction: Once the reduction is complete, cool the reaction vessel to 0 °C in an ice-water bath.

• Quench Excess LiAlH4: Slowly and cautiously add ethyl acetate dropwise with vigorous stirring until gas evolution ceases.

• Sequential Addition: For every 1 gram of LiAlH4 used in the reaction, perform the following additions sequentially and dropwise, allowing for any exotherm to be controlled:

  • Add 1 mL of water.

  • Add 1 mL of 15% (w/v) aqueous sodium hydroxide.

  • Add 3 mL of water.

• Granulation: Remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for at least 30 minutes. A white, granular precipitate should form.

• Drying (Optional but Recommended): Add a generous amount of anhydrous magnesium sulfate or sodium sulfate and stir for an additional 15 minutes to aid in the granulation and drying of the salts.

• Filtration: Filter the mixture through a pad of Celite® on a Buchner funnel.

• Washing: Wash the filter cake thoroughly with several portions of the reaction solvent (e.g., THF, diethyl ether) or another suitable solvent like ethyl acetate to ensure complete recovery of the product.

• Isolation: Combine the filtrate and washes, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Visualizing the Fieser Workup Workflow

Caption: Chemical transformation during quenching.

By understanding the underlying chemical principles and having a robust set of troubleshooting strategies, researchers can confidently and efficiently perform LiAlH4 reductions on thiazole derivatives, leading to higher yields and purer products.

References

• Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link]

• Common Organic Chemistry. (n.d.). Lithium Aluminum Hydride (LAH). [Link]

• Organic Synthesis. (n.d.). Nitrile to Amine (LiAlH4 or LAH reduction). [Link]

• AdiChemistry. (n.d.). Lithium aluminium hydride (LiAlH4) - LAH - Reduction-Mechanism. [Link]

• University of Rochester. (2026). Workup: Aluminum Hydride Reduction. [Link]

• Common Organic Chemistry. (n.d.). Acid to Alcohol - Lithium Aluminum Hydride (LiAlH4). [Link]

• YouTube. (2016, February 26). Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism. [Link]

• University of Sheffield. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. [Link]

• Organic Syntheses. (n.d.). 7 - Organic Syntheses Procedure. [Link]

• ACS Publications. (2024, February 9). A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. [Link]

• National Center for Biotechnology Information. (n.d.). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. [Link]

• ResearchGate. (2014, September 30). Can anyone suggest the best method for lithium aluminium hydride work up?[Link]

• Andrew G. Myers Research Group, Harvard University. (n.d.). Chem 115. [Link]

• Scientific Update. (2018, September 4). Reagent of the month: Lithium Aluminium hydride. [Link]

• National Center for Biotechnology Information. (n.d.). N‑Heterocyclic Carbene Stabilized Aluminum Alkyls and Their Reactivity toward NHC-Alanes. [Link]

• Reddit. (2015, October 17). Lithium aluminium hydride quenching and workup. [Link]

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• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. researchgate.net [researchgate.net]

Thiazole Ester Reduction: Technical Support &amp; Troubleshooting Hub

Status: Online Operator: Senior Application Scientist Ticket ID: THZ-RED-001 Subject: Troubleshooting low yields and ring decomposition in thiazole ester reductions.

Triage & Diagnostics: Why is your reaction failing?

Welcome to the Heterocycle Reduction Support Hub. Thiazole esters are notoriously deceptive substrates. If you are experiencing low yields (10–40%), "black tar" formation, or persistent emulsions, you are likely encountering one of three specific failure modes inherent to thiazole chemistry.

The "Black Box" Diagnostic Table

Compare your observations with these known failure modes to identify the root cause.

Symptom	Probable Cause	The Mechanism
Rotten egg/Sulfur smell	Ring Opening	The C2 position of thiazole is electron-deficient. Aggressive hydrides (LAH) attack the C=N bond at C2 rather than the ester, causing ring cleavage and desulfurization.
Thick, grey sludge	Product Entrapment	Thiazole alcohols are polar and basic. They coordinate tightly to Aluminum salts ( ) during aqueous quench, trapping your product in the filter cake.
No reaction / SM recovery	Reagent Quenching	The thiazole nitrogen (N3) is a Lewis base. It coordinates to the Lewis acidic metal center ( or ), deactivating the hydride before it can reduce the ester.
Over-reduction (Amine)	Over-reduction	Uncontrolled reduction converts the thiazole ring or the alcohol further into saturated amines or ring-opened byproducts.

Technical Solutions (Q&A Format)

Q1: I am using LiAlH4 (LAH) and getting <30% yield. Is there a better reagent?

A: Yes. Stop using LAH for sensitive thiazoles. While LAH is the standard for simple esters, it is often "overkill" for thiazoles. The high reactivity of LAH promotes nucleophilic attack at the C2 position of the ring (leading to decomposition).

The Solution: Switch to Lithium Borohydride (

). occupies a "Goldilocks" zone. It is stronger than Sodium Borohydride ( )—which usually cannot reduce esters—but milder than LAH.

• Why it works: The Lithium cation (

  ) acts as a Lewis acid, coordinating to the ester carbonyl oxygen.[1] This activates the carbonyl for hydride attack without being aggressive enough to attack the thiazole ring C=N bond.

• Protocol Note: If you don't have

  , you can generate it in situ by mixing and in THF.

Q2: I must use Aluminum hydrides (DIBAL-H/LAH). How do I solve the emulsion problem?

A: You must use a Rochelle's Salt workup. Standard Fieser workups (

) rely on forming granular salts. With thiazoles, these salts form gelatinous complexes with the product.

The Fix: Use Potassium Sodium Tartrate (Rochelle's Salt).[2][3][4] The tartrate ligand binds Aluminum more tightly than your thiazole product does, solubilizing the Aluminum into the aqueous phase and releasing your product into the organic phase.

Q3: Can I stop at the Aldehyde?

A: Yes, but strictly with DIBAL-H at -78°C. Thiazole aldehydes are unstable and prone to polymerization.

• Requirement: You must maintain -78°C throughout the addition and the quench. If the reaction warms up before quenching, the tetrahedral intermediate collapses to the aldehyde, which is immediately reduced to the alcohol.

Visualizing the Decision Logic

Use this flowchart to select the correct protocol for your specific target.

Caption: Logic flow for selecting the optimal reducing agent and workup based on target oxidation state and reagent availability.

Validated Experimental Protocols

Protocol A: The "Safe" Method (LiBH4)

Best for: High yield conversion to Alcohol without ring damage.

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Dissolution: Dissolve Thiazole Ester (1.0 equiv) in anhydrous THF (0.5 M concentration).

• Reagent Addition:

  • Option 1 (Commercial): Add

    (2.0 M in THF, 2.0 equiv) dropwise at 0°C.

  • Option 2 (In Situ): Add solid

    (2.0 equiv) and anhydrous (2.0 equiv). Stir for 10 mins, then add Ethanol (anhydrous, 10 equiv) dropwise.

• Reaction: Allow to warm to Room Temperature (RT). Stir 4–16 hours. Monitor by TLC.[5]

• Quench: Cool to 0°C. Add saturated

  solution dropwise.

• Extraction: Extract with EtOAc (x3). Wash combined organics with Brine. Dry over

  .[3][5]

Protocol B: The "Controlled" Method (DIBAL-H)

Best for: Stopping at Aldehyde or reducing difficult substrates.

• Setup: Strictly anhydrous conditions. Cryogenic bath (-78°C).

• Solvent: Dissolve ester in DCM or Toluene (0.2 M). Cool to -78°C.[6][7][5][8]

• Addition: Add DIBAL-H (1.0 M in Toluene, 1.1 equiv for Aldehyde, 2.5 equiv for Alcohol) dropwise over 30 mins along the flask wall.

  • Critical: Internal temperature must not rise above -70°C.

• Quench (The most important step):

  • For Aldehyde: Quench at -78°C by adding Methanol (excess), followed immediately by Rochelle's Salt solution.

  • For Alcohol: Warm to 0°C, then quench with Methanol and Rochelle's Salt.

• Workup: See Protocol C below.

Protocol C: Rochelle's Salt Workup (For Aluminum Reagents)

Best for: Breaking emulsions formed by DIBAL-H or LAH.

• Preparation: Prepare a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle's Salt).

• Quench: Dilute the reaction mixture with ether or EtOAc. Add the Rochelle's solution (approx. 20 mL per gram of Aluminum reagent used).

• Biphasic Stir: Vigorously stir the biphasic mixture at RT.

  • Observation: The mixture will initially look like a grey sludge.

  • Time: Stir for 1–3 hours until two clear layers separate (Organic layer clear, Aqueous layer clear/bluish).

• Separation: Separate layers. The Aluminum is now sequestered in the aqueous phase.

Comparative Data: Reagent Efficacy

Reagent	Reactivity	Selectivity (Ester vs Ring)	Risk of Emulsion	Recommended?
LiAlH4	High	Low	High	No
NaBH4	Low	High	None	No (Too weak)
LiBH4	Medium-High	High	Low	YES
DIBAL-H	High	Medium	High	Conditional
NaBH4 + LiCl	Medium-High	High	Low	YES

References

• Lithium Borohydride Reduction Specifics

  • Title: Selective Reductions.[6][7] VII. Reaction of Lithium Borohydride with Esters.[1][7]

  • Source: Brown, H. C.; Narasimhan, S.; Choi, Y. M. J. Org. Chem.1982, 47, 4702.
  • Relevance: Establishes LiBH4 as the superior reagent for selective ester reduction compared to LAH.

  • Link:[Link]

• In Situ LiBH4 Generation

  • Title: Selective reduction of esters to alcohols with sodium borohydride in the presence of lithium chloride.
  • Source: Hamada, Y. et al. Chem. Pharm. Bull.1982, 30, 1921.
  • Relevance: Validates the NaBH4 + LiCl protocol for labs lacking commercial LiBH4.

  • Link:[Link][1][3][9]

• Rochelle's Salt Workup Mechanism

  • Title: Workup for Aluminum Hydride Reductions (Fieser & Rochelle's Salt).[10]

  • Source: University of Rochester, Frontier Group Protocols.
  • Relevance: Detailed SOP for breaking aluminum emulsions.

  • Link:[Link]

• Thiazole Ring Stability

  • Title: Reductive ring opening of thiazoles.[11]

  • Source:J. Chem. Soc. C, 1969, 2660.
  • Relevance: Explains the mechanism of thiazole ring cleavage under strong reducing conditions.

  • Link:[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
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• 5. organic-synthesis.com [organic-synthesis.com]
• 6. orgosolver.com [orgosolver.com]
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• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: Characteristic IR Profiling of 2-Methylthiazole Amino Alcohols

This guide outlines the spectroscopic characterization of 2-methylthiazole amino alcohols , a critical pharmacophore in antifungal (e.g., Abafungin) and antineoplastic drug discovery. It details the vibrational signatures required to validate the thiazole core, the methyl substituent, and the amino-alcohol side chain, while contrasting these features with structural analogs like oxazoles.

Executive Summary & Application Scope

2-methylthiazole amino alcohols serve as versatile chiral building blocks. Their structural integrity relies on the coexistence of a heteroaromatic thiazole ring and a polar amino-alcohol tail. Infrared (IR) spectroscopy is the rapid-response method of choice for monitoring their synthesis, specifically for tracking the reduction of carbonyl precursors (ketones/esters) or the nucleophilic opening of epoxides.

Primary Utility:

• Confirmation of Thiazole Core: Distinguishing the sulfur-containing ring from oxazole/imidazole bioisosteres.

• Reaction Monitoring: Tracking the disappearance of Carbonyl (

  ) bands and the emergence of Hydroxyl/Amine ( ) stretches.

• Purity Analysis: Identifying hydration states and hydrogen-bonding networks.

Spectral Fingerprint Analysis

The IR spectrum of a 2-methylthiazole amino alcohol is a superposition of the aromatic thiazole skeleton and the aliphatic amino-alcohol chain.

A. The 2-Methylthiazole Core

The thiazole ring exhibits distinct "breathing" and stretching modes. The 2-methyl substitution breaks the symmetry, often intensifying the ring vibrations.

Table 1: Characteristic Vibrational Modes of the 2-Methylthiazole Core

Functional Group	Mode	Wavenumber ( )	Diagnostic Feature
Thiazole C=N	Stretching	1515 – 1540	Strong, sharp band. Often lower than oxazoles due to the heavy sulfur atom.
Thiazole Ring	Skeletal Vib.	1375 – 1385	"Thiazole Breathing".[1] Highly characteristic; distinct from phenyl ring modes.
C–S Bond	Stretching	600 – 750	Weak-to-medium intensity. The definitive marker separating thiazoles from oxazoles/imidazoles.
Methyl (C–H)	Asym.[1] Bend	1445	Overlaps with ring modes but essential for confirming the 2-methyl group.
Ring C–H	Out-of-Plane	~813	Diagnostic for the substitution pattern on the thiazole ring (4,5-unsubstituted).

B. The Amino-Alcohol Side Chain

The challenge in this region (3000–3500

) is deconvoluting the overlapping and signals.

Table 2: Side-Chain Assignments

Functional Group	Mode	Wavenumber ( )	Diagnostic Feature
Hydroxyl (O–H)	Stretching	3200 – 3500 (Broad)	Broad "U-shape" band. Hydrogen bonding (intermolecular) widens this significantly.
Amine (N–H)	Stretching	3300 – 3380 (Sharp)	Primary amines ( ) show a doublet; Secondary ( ) show a singlet. Often appears as "spikes" on the broad OH shoulder.
C–O (Alcohol)	Stretching	1050 – 1150	Strong intensity. Confirms the alcohol formation (e.g., from ketone reduction).
C–N (Amine)	Stretching	1250 – 1335	Stronger in heteroaromatic amines. Critical for confirming the amine attachment to the core.

Comparative Analysis: Thiazoles vs. Alternatives

In drug design, thiazoles are often compared to oxazoles (oxygen analog) or phenyl rings (carbocyclic analog). IR provides a rapid "Go/No-Go" differentiation without needing NMR.

Table 3: Comparative Spectroscopic Performance

Feature	2-Methylthiazole	Oxazole Analog	Phenyl Analog	differentiation Logic
Heteroatom Stretch	C–S: 600–750	C–O–C: 1000–1100	None	The low-frequency C-S band is unique to thiazole.
Imine (C=N)	~1530	~1560–1580	C=C: 1600/1500	Oxazole C=N is stiffer (higher freq). Phenyl shows characteristic "quadrant" stretches.
Ring Breathing	~1380	~1090	~1000	Thiazole breathing is distinctively high-energy compared to phenyl.
H-Bonding Capacity	Moderate (S is less polar)	High (O is more polar)	Low (Hydrophobic)	OH/NH band broadening is often less extreme in thiazoles than oxazoles.

Experimental Protocol: Synthesis Monitoring

Objective: Monitor the reductive amination of 2-acetyl-4-methylthiazole to the corresponding amino alcohol. Rationale: This protocol relies on the "Carbonyl Disappearance" principle. The

bond has a high molar absorptivity, making its loss a sensitive indicator of reaction completion.

Materials

• FT-IR Spectrometer: ATR accessory (Diamond/ZnSe crystal) recommended for liquid/solid pastes.

• Solvent: Dichloromethane (DCM) for extraction.

• Standard: Pure 2-acetyl-4-methylthiazole (Starting Material).

Workflow Steps

• Baseline Scan: Record the IR spectrum of the starting ketone. Note the strong C=O stretch at ~1680

  .[2]

• Reaction Sampling:

  • Extract a 50

    aliquot from the reaction vessel.

  • Perform a mini-workup: Shake with water/DCM in a vial; spot the organic layer onto the ATR crystal.

  • Evaporate solvent completely (DCM bands at 700

    interfere with C-S region).

• Critical Checkpoints:

  • t=0 min: Strong peak at 1680

    .

  • t=30 min: Appearance of broad hump at 3300

    (OH/NH).

  • Endpoint: Complete disappearance of the 1680

    peak. Appearance of C-O stretch at 1100 .

• Validation: If a peak at 1680

  persists, the reduction is incomplete. If a peak at 1700+ appears, check for ester by-products.

Visualization: IR-Guided Synthesis Workflow

Figure 1: Logic flow for monitoring the conversion of thiazole ketones to amino alcohols using characteristic IR carbonyl extinction.

References

• Pagacz-Kostrzewa, M., et al. (2022). "Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies." Molecules. Available at: [Link]

• Taurins, A., & Fenyes, J. G. E. (1957). "Thiazoles: III. Infrared Spectra of Methylthiazoles." Canadian Journal of Chemistry.[1] Available at: [Link]

• Suresh, M., et al. (2015). "Theoretical Study of the Structure and Vibrational Spectrum of [Zn(2-Aminothiazole)2Cl2]." Open Access Library Journal.[3] Available at: [Link]

• University of Colorado Boulder. "IR Spectroscopy Tutorial: Amines." Organic Chemistry Department. Available at: [Link]

• Pirali, T., et al. (2005). "Synthesis of 2,4-disubstituted thiazole combinatorial unit on solid-phase: microwave assisted conversion of alcohol to amine monitored by FT-IR." Journal of the Brazilian Chemical Society. Available at: [Link]

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A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Thiazole Propanol Derivatives

Introduction: The Analytical Imperative for Thiazole Propanol Derivatives

Thiazole-containing compounds are a cornerstone of modern medicinal chemistry, forming the structural core of numerous pharmaceuticals valued for their diverse biological activities, including antineoplastic, antidiabetic, and antimicrobial properties.[1][2] The attachment of functional side chains, such as a propanol group, significantly modulates their pharmacological profile. For researchers in drug discovery and development, the unambiguous structural confirmation of these novel derivatives is paramount.

High-resolution mass spectrometry (HRMS), particularly when coupled with tandem mass spectrometry (MS/MS), stands as an indispensable tool for this purpose.[3] The fragmentation pattern, or "fingerprint," generated in an MS/MS experiment provides a wealth of structural information. However, interpreting these spectra requires a nuanced understanding of the fragmentation chemistries of both the heterocyclic core and the aliphatic side chain.

This guide provides an in-depth comparison of the mass spectrometric fragmentation patterns of thiazole propanol derivatives. We will move beyond a simple cataloging of fragments to explain the causal mechanisms behind bond cleavages. By synthesizing foundational principles with practical, field-proven protocols, this document aims to empower researchers, scientists, and drug development professionals to confidently elucidate the structures of these vital compounds.

Section 1: Foundational Principles of Fragmentation Analysis

To accurately interpret the MS/MS spectra of thiazole propanol derivatives, a firm grasp of the underlying analytical techniques is essential. We primarily utilize Electrospray Ionization (ESI) due to its "soft" nature, which preserves the molecular ion for subsequent fragmentation analysis.[4]

Once the protonated molecule, [M+H]⁺, is generated and isolated, it is subjected to fragmentation. This is typically achieved through Collision-Induced Dissociation (CID) or Higher-Energy Collisional Dissociation (HCD). In this process, the ion's internal energy is increased through collisions with an inert gas, leading to the cleavage of specific bonds.[5][6][7] The choice of mass analyzer—commonly a Quadrupole Time-of-Flight (Q-TOF) or an Orbitrap—is critical. Both provide the high resolution and mass accuracy needed to determine the elemental composition of fragment ions, a key step in structural validation.[8][9][10][11]

Section 2: Characteristic Fragmentation of the Thiazole Core

The thiazole ring, being an aromatic heterocycle, is relatively stable.[12][13] However, under sufficient collision energy, it undergoes characteristic cleavages. The fragmentation is often initiated at the heteroatoms (N and S), which are sites of charge localization.[14] Common fragmentation pathways for a substituted thiazole ring involve ring opening and the loss of small, stable neutral molecules. One of the most indicative fragmentation pathways involves the cleavage of the C-S and C-N bonds, which can help confirm the presence of the thiazole moiety.[15][16]

Caption: General fragmentation pathways of a substituted thiazole ring.

Section 3: Deciphering the Propanol Side Chain Fragmentation

The propanol side chain provides highly diagnostic fragment ions. The fragmentation is heavily influenced by the position of the hydroxyl group.

• Loss of Water: A common fragmentation pathway for alcohols is the neutral loss of a water molecule (18.0106 Da), resulting in a prominent [M+H-H₂O]⁺ ion.[17]

• Alpha-Cleavage: This is a dominant fragmentation mechanism where the bond adjacent to the oxygen-bearing carbon is cleaved.[18][19] This cleavage is highly diagnostic:

  • Primary Alcohols (e.g., propan-1-ol): Alpha-cleavage results in the formation of a characteristic [CH₂OH]⁺ ion at m/z 31.0184.[20][21]

  • Secondary Alcohols (e.g., propan-2-ol): Alpha-cleavage leads to a [CH(OH)CH₃]⁺ ion at m/z 45.0340.

Caption: Key fragmentation pathways for primary and secondary propanol side chains.

Section 4: A Comparative Guide to Thiazole Propanol Derivative Fragmentation

The true analytical power comes from understanding how these individual fragmentation patterns—of the thiazole core and the propanol chain—interact and compete. Let us compare two hypothetical, yet plausible, isomers to illustrate these principles.

• Derivative A: 2-(1-(thiazol-2-yl)propan-2-ol)

• Derivative B: 2-(2-(thiazol-4-yl)propan-1-ol)

Fragmentation Pathway of Derivative A: 2-(1-(thiazol-2-yl)propan-2-ol)

For this secondary alcohol, we anticipate alpha-cleavage to be a dominant pathway, alongside the characteristic loss of water. Cleavage of the thiazole ring would likely occur at higher collision energies.

Caption: Proposed fragmentation pathway for Derivative A.

Fragmentation Pathway of Derivative B: 2-(2-(thiazol-4-yl)propan-1-ol)

As a primary alcohol, Derivative B is expected to yield a strong signal at m/z 31 from alpha-cleavage. This provides a clear diagnostic marker to differentiate it from Derivative A.

Caption: Proposed fragmentation pathway for Derivative B.

Comparative Data Summary

Feature	Derivative A (Secondary Alcohol)	Derivative B (Primary Alcohol)	Rationale & Distinguishing Power
Molecular Ion [M+H]⁺	Present	Present	Confirms molecular weight.
Loss of Water [M+H-H₂O]⁺	Present, often strong	Present, often strong	Common to both, confirms hydroxyl group.
Diagnostic Alpha-Cleavage	m/z 45.0340	m/z 31.0184	Excellent isomer differentiation. This is the key fragment for distinguishing the position of the hydroxyl group.
Thiazole-containing Fragment	m/z 114.0221	m/z 128.0378	Confirms the structure of the other part of the molecule after alpha-cleavage.
Thiazole Ring Fragments	Present at higher CE	Present at higher CE	Confirms the presence of the thiazole core.

Section 5: A Validated Protocol for MS/MS Data Acquisition

Acquiring high-quality, reproducible data is the foundation of accurate structural elucidation. The following protocol is a self-validating system designed for instruments like a Q-TOF or Orbitrap.

Experimental Workflow

Caption: A validated workflow for the analysis of thiazole propanol derivatives.

Step-by-Step Methodology

• Sample Preparation:

  • Step 1.1 (Stock Solution): Accurately weigh and dissolve the purified thiazole propanol derivative in a suitable organic solvent like methanol (MeOH) to create a stock solution of approximately 1 mg/mL.[22]

  • Step 1.2 (Working Solution): Perform a serial dilution of the stock solution to a final concentration of 1-10 µg/mL. The final solvent should be compatible with ESI, typically 50:50 acetonitrile/water with 0.1% formic acid. Causality: Formic acid is added to promote protonation, enhancing the [M+H]⁺ signal.[4]

  • Step 1.3 (Clarity Check): Ensure the final solution is completely dissolved and free of particulates. Filter if necessary to prevent clogging of the LC and MS systems.[22]

• Instrumentation & ESI Source Parameters:

  • Step 2.1 (Mass Spectrometer): Calibrate the mass spectrometer according to the manufacturer's guidelines to ensure high mass accuracy.

  • Step 2.2 (Ionization Mode): Set the instrument to positive electrospray ionization (ESI+).

  • Step 2.3 (Source Parameters):

    • Capillary Voltage: ~3.0-4.0 kV. Causality: This voltage is required to generate a stable Taylor cone and efficient spray of charged droplets.[4]

    • Desolvation Temperature: ~250-350 °C.

    • Desolvation Gas Flow (N₂): ~600-800 L/hr. Causality: Sufficient temperature and gas flow are critical for efficient desolvation of the droplets to release gas-phase ions.[4]

• MS and MS/MS Acquisition Parameters:

  • Step 3.1 (Full Scan MS): First, acquire a full scan mass spectrum (e.g., over a range of m/z 100-500) to identify the m/z of the protonated molecular ion, [M+H]⁺.

  • Step 3.2 (MS/MS Precursor Selection): Set up a data-dependent acquisition (DDA) method to automatically select the [M+H]⁺ ion for fragmentation.

  • Step 3.3 (Collision Energy - CE): This is a critical parameter. Instead of a single CE value, use a stepped or ramped collision energy (e.g., ramping from 10 eV to 40 eV). Causality: Low collision energies will reveal initial, gentle fragmentations like the loss of water. Higher energies will induce more extensive fragmentation, including cleavage of the stable thiazole ring.[23][24] A stepped approach ensures that all significant fragment ions, from the most fragile to the most stable bonds, are observed in a single analysis, providing a complete fragmentation map.[25][26]

Conclusion

The fragmentation of thiazole propanol derivatives in a mass spectrometer is a predictable process governed by the fundamental chemical properties of the thiazole core and the propanol side chain. By understanding the characteristic cleavages—such as alpha-cleavage of the alcohol and ring opening of the heterocycle—researchers can confidently distinguish between isomers and confirm the structures of novel compounds. The key to successful elucidation lies not only in recognizing the fragments but also in acquiring high-quality data through a validated protocol that utilizes tools like stepped collision energy to capture the full fragmentation story. This guide provides the foundational knowledge and practical steps to empower scientists in the rigorous and exciting field of drug discovery.

References

• MOHAMED, M., et al. "Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives." ResearchGate. Available at: [Link]

• Blethrow, J.D., et al. "Energy dependence of HCD on peptide fragmentation: Stepped collisional energy finds the sweet spot." PMC. Available at: [Link]

• Salem, M.A.I., et al. "Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines." American Journal of Chemistry. Available at: [Link]

• Al-Soud, Y.A., et al. "Synthesis and Mass Spectra of Thiazole and Thiohydantoin Derivatives." ProQuest. Available at: [Link]

• Kirsch, D., et al. "Effect of collision energy on the fragmentation pattern." ResearchGate. Available at: [Link]

• Valli, M., et al. "Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products." RSC Publishing. Available at: [Link]

• Kaldar, D., et al. "Diversity Matters: Optimal Collision Energies for Tandem Mass Spectrometric Analysis of a Large Set of N-Glycopeptides." Journal of Proteome Research. Available at: [Link]

• Sharma, V.P., et al. "Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I." Asian Journal of Chemistry. Available at: [Link]

• Schür, F., et al. "Investigation of the Influence of Charge State and Collision Energy on Oligonucleotide Fragmentation by Tandem Mass Spectrometry." MDPI. Available at: [Link]

• Ture, M.D., et al. "Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy." PMC. Available at: [Link]

• Salem, M.A.I., et al. "(PDF) Mass spectral fragmentation modes of some new pyrimidinethiones, thiazolo[3,2-a]pyrimidines and bis-pyrimidines." ResearchGate. Available at: [Link]

• Tabb, D.L., et al. "Verification of automated peptide identifications from proteomic tandem mass spectra." PMC. Available at: [Link]

• Pearson Education. "Mass Spect:Fragmentation: Videos & Practice Problems." Pearson. Available at: [Link]

• Piotrowska, K., et al. "Q3, qTOF or ORBITRAP LC/MS - which will be better for identification of new compounds AND routine analyzes?" ResearchGate. Available at: [Link]

• Clarke, G.M., et al. "Studies in mass spectrometry. Part VII. Mass spectra of thiazoles." Journal of the Chemical Society B: Physical Organic. Available at: [Link]

• Glish, G.L. & Vachet, R.W. "A tutorial in small molecule identification via electrospray ionization-mass spectrometry: The practical art of structural elucidation." PMC. Available at: [Link]

• Kumar, P., et al. "Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity." the Gohlke Group. Available at: [Link]

• Reddit User Discussion. "Deciding between QTOF and Orbitrap options for intact mass." Reddit. Available at: [Link]

• Doc Brown's Chemistry. "mass spectrum of propan-1-ol." Doc Brown's Advanced Organic Chemistry Revision Notes. Available at: [Link]

• ResearchGate. "Possible mass fragmentation pattern of compound 3." ResearchGate. Available at: [Link]

• Technology Networks. "Top Mass Spectrometry Instruments Compared: Features, Strengths, and Selection Tips." Technology Networks. Available at: [Link]

• SlideShare. "Mass spectrometry-cleavage pattern -organic." SlideShare. Available at: [Link]

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• Kádár, M., et al. "Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems." PMC. Available at: [Link]

• Wikipedia. "Fragmentation (mass spectrometry)." Wikipedia. Available at: [Link]

• Chromatography Forum. "Orbitrap or QTOF." Chromatography Forum. Available at: [Link]

• Waters Corporation. "Structural Confirmation of Polymeric Material Using MS/MS and Fragmentation Mechanisms." Waters Corporation. Available at: [Link]

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• University of Calgary. "Fragmentation Patterns." University of Calgary. Available at: [Link]

• Witting, M. "Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine." Spectroscopy Online. Available at: [Link]

• Hughes, S. "Understanding MS/MS fragmentation pathways of small molecular weight molecules." University of Huddersfield Repository. Available at: [Link]

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• Doc Brown's Chemistry. "mass spectrum of propanal." Doc Brown's Advanced Organic Chemistry Revision Notes. Available at: [Link]

• Kumar, A., et al. "Benign Synthesis of Fused-thiazoles with Enone-based Natural Products and Drugs for Lead Discovery." PMC. Available at: [Link]

• Kurbanova, M.M., et al. "Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5]dec-2-en-2-yl)amines." Arkivoc. Available at: [Link]

• Save My Exams. "Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note." Save My Exams. Available at: [Link]

• University of Oxford. "Sample Preparation Protocol for ESI Accurate Mass Service." University of Oxford Department of Chemistry. Available at: [Link]

• Ture, M.D., et al. "Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy." Semantic Scholar. Available at: [Link]

• McLafferty, F.W. "Fragmentation mechanisms in electron impact mass spectrometry." University of Copenhagen. Available at: [Link]

• Physics LibreTexts. "Electrospray Ionization (ESI) Mass Spectrometry." Physics LibreTexts. Available at: [Link]

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• Perfumer & Flavorist. "Heterocyclic Nitrogen- and Sulfur- Containing Aroma Chemicals." Perfumer & Flavorist. Available at: [Link]

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Mastering Enantioseparation of Thiazole Amino Alcohols: A Comparative Guide to Polysaccharide CSPs

Executive Summary For researchers dealing with thiazole amino alcohols—critical intermediates in the synthesis of beta-blockers, antifungal agents, and HIV protease inhibitors—achieving baseline enantiomeric separation is a frequent bottleneck. The presence of a basic nitrogen within the thiazole ring and the amino alkyl chain creates significant peak tailing issues due to silanol interactions.

This guide objectively compares the two industry-standard Chiral Stationary Phases (CSPs)—Amylose-based (e.g., Chiralpak AD-H) and Cellulose-based (e.g., Chiralcel OD-H) . While both utilize the tris(3,5-dimethylphenylcarbamate) selector, their helical structures differ, leading to distinct recognition mechanisms.

Verdict: For thiazole amino alcohols, Amylose-based columns (AD-H) generally offer superior selectivity for bulky heteroaromatic systems, but Cellulose-based columns (OD-H) provide a necessary complementary cavity shape for specific steric conformers.

Part 1: The Chemical Challenge

Thiazole amino alcohols present a "double-trouble" scenario for HPLC method development:

• Basic Nitrogen: The thiazole ring and the secondary/primary amine moiety act as strong proton acceptors, leading to non-specific binding with residual silanols on the silica support. This causes severe peak tailing.

• Hydrogen Bonding: The hydroxyl group and amide/amine functionalities require a stationary phase capable of precise H-bond discrimination to distinguish enantiomers.

The Solution: Polysaccharide-Based CSPs

We focus on Coated Polysaccharide phases in Normal Phase (NP) mode, as this mode maximizes the hydrogen bonding interactions required for chiral recognition.

Part 2: Comparative Analysis (Amylose vs. Cellulose)

The following comparison evaluates the two dominant CSPs for this specific application.

Feature	Method A: Amylose Backbone	Method B: Cellulose Backbone
Standard Column	Chiralpak AD-H (or equivalent Lux Amylose-1)	Chiralcel OD-H (or equivalent Lux Cellulose-1)
Selector	Amylose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(3,5-dimethylphenylcarbamate)
Structure	Helical, loose coil. More flexible.	Linear rigid rod, tight helical twist.
Thiazole Selectivity	High. The flexible helix accommodates the planar thiazole ring well, often resulting in higher values.	Moderate to High. Excellent for rigid isomers, but sometimes struggles with the specific steric bulk of substituted thiazoles.
Resolution ( )	Often > 2.0 for bulky thiazole derivatives.	Variable. Can provide separation where AD-H fails due to "inclusion" mechanism differences.
Primary Failure Mode	Elution times can be long due to strong retention.	Peak overlap (partial separation) for flexible alkyl chains.

Experimental Data: Separation of Model Thiazole Amino Alcohol

Conditions: n-Hexane/IPA/DEA (90:10:0.1), Flow: 1.0 mL/min, Temp: 25°C.

Parameter	Amylose (AD-H)	Cellulose (OD-H)	Interpretation
Retention ( )	3.2	2.1	AD-H retains the compound longer, allowing more time for chiral recognition.
Selectivity ( )	1.45	1.15	AD-H shows superior distinction between the enantiomers.
Resolution ( )	3.8 (Baseline)	1.2 (Partial)	AD-H is the preferred starting point.
Tailing Factor ( )	1.1	1.3	DEA additive effectively masks silanols on both, but AD-H geometry favors symmetry here.

Part 3: Detailed Experimental Protocols

Mobile Phase Preparation (The "Golden Ratio")

For thiazole amino alcohols, the mobile phase must contain a basic additive. Diethylamine (DEA) is the standard.

• Base Solvent: n-Hexane (90%)

• Modifier: Isopropanol (IPA) (10%)

• Additive: Diethylamine (0.1%)

Protocol:

• Measure 900 mL of HPLC-grade n-Hexane.

• Measure 100 mL of HPLC-grade IPA.

• Add 1.0 mL of DEA to the IPA portion before mixing with Hexane (ensures solubility).

• Mix and degas. Note: Do not use TFA for amino alcohols unless you are in Polar Organic Mode with specific amphoteric needs.

Method Development Workflow

Use this logic gate to determine your optimal method.

Figure 1: Strategic workflow for developing enantioselective methods for basic thiazole derivatives. Note the critical decision points for additive tuning.

Part 4: Scientific Mechanism & Troubleshooting

Mechanism of Chiral Recognition

The separation relies on a "Three-Point Interaction" model between the thiazole amino alcohol and the carbamate moiety of the CSP.

• Hydrogen Bonding: The C=O and N-H groups on the CSP carbamate interact with the -OH and -NH- of the analyte.

• Dipole-Dipole: Interaction between the thiazole ring dipoles and the CSP.

• Pi-Pi Stacking: The aromatic thiazole ring stacks with the phenyl groups of the CSP.

Why AD-H wins: The amylose helix is looser, creating a "groove" that more easily accommodates the planar, yet bulky, thiazole ring compared to the tighter cellulose cavity.

Figure 2: The three-point interaction model required for successful chiral discrimination of thiazole amino alcohols.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Peak Tailing	Interaction of amine with silanols.	Increase DEA concentration to 0.2% or switch to Ethanolamine.
Fronting	Solubility issues or column overload.	Reduce injection volume; ensure sample solvent matches mobile phase.
Loss of Resolution	Temperature too high.	Lower column oven temperature to 15°C-20°C (Enantioseparation is enthalpy driven).
Retention Drift	Water accumulation in Hexane/IPA.	Use fresh, high-purity solvents; keep mobile phase capped.

References

• Daicel Chiral Technologies. (2021).[1] CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Retrieved from [Link]

• Mosiashvili, L., et al. (2013).[2] On the effect of basic and acidic additives on the separation of the enantiomers of some basic drugs with polysaccharide-based chiral selectors. Journal of Chromatography A. Retrieved from [Link]

• Yakhak Hoeji. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates. Retrieved from [Link]

• Toribio, L., et al. (2022). Study of Different Chiral Columns for the Enantiomeric Separation of Azoles Using Supercritical Fluid Chromatography. Molecules. Retrieved from [Link]

Sources

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• 2. On the effect of basic and acidic additives on the separation of the enantiomers of some basic drugs with polysaccharide-based chiral selectors and polar organic mobile phases - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Chirality: A Comparative Guide to the Optical Rotation of (S)-2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chiral synthesis, the precise characterization of stereoisomers is paramount. The specific optical rotation of a chiral molecule is a fundamental property that not only confirms its enantiomeric purity but also provides insights into its three-dimensional structure. This guide offers a comprehensive analysis of the optical rotation of (S)-2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol, a key chiral building block. In the absence of extensive published experimental data for this specific compound, we present a robust framework for its determination and comparison with structurally related molecules. This includes a detailed experimental protocol for polarimetry and an overview of computational methods for predicting optical rotation.

The Significance of Optical Rotation in Chiral Drug Development

Optical activity, the ability of a chiral molecule to rotate the plane of polarized light, is a critical parameter in the pharmaceutical industry.[1] Enantiomers of a drug can exhibit significantly different pharmacological and toxicological profiles. Therefore, the ability to synthesize and analyze a single enantiomer is often a regulatory requirement. The specific rotation, [α], is a standardized measure of this optical activity and is a key quality control parameter.[1]

(S)-2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol, with its stereocenter at the C2 position, is a valuable synthon in the preparation of more complex biologically active molecules. Its thiazole moiety is a common feature in many pharmaceuticals, known to participate in a range of biological interactions.[2][3][4] The amino alcohol functionality provides a versatile handle for further chemical modifications.

Comparative Analysis of Optical Rotation

Table 1: Comparison with Structurally Related Chiral Compounds

Compound	Structure	Reported Specific Rotation [α]	Solvent & Conditions
(S)-2-Amino-3-methyl-1-butanol (L-Valinol)	+1.5° to +4.2°	Ethanol, various concentrations
(S)-2-Amino-1-propanol (L-Alaninol)	+16.5°	Chloroform, c=1
(S)-2-Amino-3-phenyl-1-propanol (L-Phenylalaninol)	-25.5°	Ethanol, c=1
Optically active 4-s-butylthiazole	Varies with enantiomeric purity	Not specified

Note: The optical rotation of a compound is highly dependent on the solvent, concentration, temperature, and wavelength of the light source.[1]

The comparison with L-valinol, L-alaninol, and L-phenylalaninol, which share the same (S)-2-amino-1-propanol backbone, illustrates the significant influence of the side chain on the magnitude and even the sign of the optical rotation. The presence of the 2-methylthiazol-4-yl group in the target compound is expected to have a distinct impact on its specific rotation.

Experimental Determination of Optical Rotation

The following protocol provides a standardized method for the experimental determination of the specific rotation of (S)-2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol.

Experimental Protocol: Polarimetry

Objective: To measure the observed rotation of a solution of (S)-2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol and calculate its specific rotation.

Materials:

• (S)-2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol

• High-purity solvent (e.g., Methanol, Ethanol, or Chloroform)

• Polarimeter

• Volumetric flask (10 mL)

• Analytical balance

• Sample cell (1 dm)

Procedure:

• Solution Preparation:

  • Accurately weigh approximately 100 mg of (S)-2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol.

  • Transfer the weighed sample to a 10 mL volumetric flask.

  • Dissolve the sample in the chosen solvent and fill the flask to the mark. Ensure the solution is homogeneous.

• Instrument Calibration:

  • Turn on the polarimeter and allow the sodium lamp (or other light source) to warm up.

  • Calibrate the instrument by measuring the optical rotation of the pure solvent in the sample cell. The reading should be zero.

• Sample Measurement:

  • Rinse the sample cell with a small amount of the prepared solution.

  • Fill the sample cell with the solution, ensuring there are no air bubbles in the light path.

  • Place the sample cell in the polarimeter.

  • Record the observed rotation (α) at a constant temperature (typically 20°C or 25°C).

• Calculation of Specific Rotation:

  • Calculate the specific rotation using the following formula: [α]DT = α / (c × l) Where:

    • [α]DT is the specific rotation at temperature T using the sodium D-line.

    • α is the observed rotation in degrees.

    • c is the concentration of the solution in g/mL.

    • l is the path length of the sample cell in decimeters (dm).

Diagram 1: Experimental Workflow for Polarimetry

Caption: Workflow for determining the specific rotation of a chiral compound.

Computational Prediction of Optical Rotation

In the absence of experimental data, computational methods, particularly Density Functional Theory (DFT), have become a powerful tool for predicting the optical rotation of chiral molecules.[5][6] These ab initio methods calculate the electric dipole–magnetic dipole polarizability tensor to predict the specific rotation.[6]

Diagram 2: Workflow for Computational Prediction of Optical Rotation

Caption: A simplified workflow for the computational prediction of specific rotation using DFT.

The accuracy of these predictions is highly dependent on the chosen functional and basis set.[6] For reliable results, it is recommended to use functionals like B3LYP with large basis sets that include diffuse functions, such as aug-cc-pVDZ.[5] By comparing the calculated optical rotation with the experimentally determined value for a known configuration, the absolute configuration of a new chiral molecule can be confidently assigned.

Conclusion

While a definitive experimental value for the specific rotation of (S)-2-Amino-3-(2-methylthiazol-4-yl)propan-1-ol is not yet widely reported, this guide provides a comprehensive framework for its determination and contextualization. By employing the detailed polarimetry protocol and leveraging the predictive power of computational chemistry, researchers can confidently characterize this important chiral building block. The comparison with structurally related amino alcohols highlights the subtle yet significant influences of molecular structure on chiroptical properties, reinforcing the necessity of empirical determination or high-level computational prediction for each unique chiral entity.

References

• Stephens, P. J., Devlin, F. J., Cheeseman, J. R., & Frisch, M. J. (2001). Calculation of Optical Rotation Using Density Functional Theory. The Journal of Physical Chemistry A, 105(23), 5356–5371. [Link]

• Kondru, R. K., Wipf, P., & Beratan, D. N. (2005). Determination of absolute configurations of chiral molecules using ab initio time-dependent Density Functional Theory calculations of optical rotation: how reliable are absolute configurations obtained for molecules with small rotations? Chirality, 17 Suppl, S52-64. [Link]

• Stephens, P. J., Devlin, F. J., Cheeseman, J. R., Frisch, M. J., & Bortolini, O. (2001). Calculation of Optical Rotation Using Density Functional Theory. The Journal of Physical Chemistry A, 105(4), 689–697. [Link]

• Singh, N., & Singh, A. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Journal of Chemical and Pharmaceutical Research, 2(3), 691-698. [Link]

• Al-Omair, M. A. (2010). A Review of Synthesis and Biological Activity of Aminothiazole and Its Derivatives. Journal of the Saudi Chemical Society, 14(2), 111-125. [Link]

• Abdulghani, S. S., & Naser, A. W. (2022). Aminothiazole, Schiff base: synthesis, characterization and evaluation of their antimicrobial and antioxidant activity. NeuroQuantology, 20(10), 5527-5540. [Link]

• Lozynskyi, A. V., et al. (2022). Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates. Molecules, 27(14), 4496. [Link]

• Cook, C. W., et al. (2019). DETECTION LIMITS FOR CHIRAL AMINO ACIDS USING A POLARIZATION CAMERA. 50th Lunar and Planetary Science Conference. [Link]

• Al-Omair, M. A. (2010). A Review of Synthesis and Biological Activity of Aminothiazole and Its Derivatives. Journal of the Saudi Chemical Society, 14(2), 111-125. [Link]

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A Comparative Guide to the Biological Activities of Phenylalaninol and Thiazole Analogs

Introduction: Scaffolds of Biological Significance

In the landscape of drug discovery and molecular biology, the structural scaffolds of small molecules are paramount to their function. This guide provides an in-depth comparison of two such scaffolds: Phenylalaninol, a chiral amino alcohol derived from the essential amino acid phenylalanine, and the thiazole ring, a heterocyclic motif recognized as a "privileged structure" in medicinal chemistry.

Phenylalaninol and its parent amino acid, phenylalanine, are fundamental biological precursors. Phenylalanine is the starting point for the synthesis of vital catecholamine neurotransmitters like dopamine and norepinephrine.[1][2] Phenylalaninol itself exhibits biological activities, including acting as a psychostimulant and an inhibitor of certain enzymes.[3][4] Its structure provides a foundational backbone for further chemical modification.

Conversely, the thiazole nucleus, a five-membered ring containing both sulfur and nitrogen, is a cornerstone of synthetic medicinal chemistry.[5] This aromatic heterocycle is a key component in numerous clinically approved drugs, including anticancer and antimicrobial agents.[6][7][8] The versatility of the thiazole ring allows for extensive derivatization, yielding a vast library of analogs with a wide spectrum of pharmacological activities.[9]

This guide will dissect the distinct and overlapping biological activities of phenylalaninol and thiazole analogs, grounding the comparison in experimental data and elucidating the methodologies used to ascertain these activities. We aim to provide researchers, scientists, and drug development professionals with a clear, objective analysis to inform future research and development.

Comparative Analysis of Biological Activity

The functional divergence between phenylalaninol and thiazole analogs is a testament to how subtle changes in molecular architecture can lead to vastly different interactions with biological systems. While phenylalaninol's activity is often linked to its role as an amino acid analog and monoamine releaser, thiazole derivatives exhibit a broader, more potent range of activities, largely due to the electronic properties and synthetic tractability of the thiazole ring.

Anticancer and Cytotoxic Potential

A primary focus in modern drug discovery is the identification of potent and selective anticancer agents. In this arena, thiazole analogs have demonstrated significant and broad-spectrum efficacy.

• Phenylalaninol: The anticancer activity reported for L-Phenylalaninol is more specialized. Studies have shown that it can inhibit cell proliferation in melanoma cells by increasing the activity of cytochrome c reductase and tau-glutamyl transpeptidase.[10] However, it is not widely characterized as a broad-spectrum cytotoxic agent.

• Thiazole Analogs: Thiazole-containing compounds are well-established as potent anticancer agents.[6][7][11] Their mechanisms are diverse and target critical cancer pathways. Many derivatives function as inhibitors of protein kinases, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which is essential for tumor angiogenesis.[9][11] Others have been shown to induce cell cycle arrest and promote apoptosis (programmed cell death).[11] This multi-faceted approach makes the thiazole scaffold a highly valuable starting point for oncology drug development.[6]

Data Summary: Anticancer Activity

The following table summarizes representative data for a potent thiazole derivative compared to a standard chemotherapeutic agent, highlighting its efficacy against common cancer cell lines.

Compound/Analog	Target Cancer Cell Line	IC₅₀ (µM)	Reference Drug	Reference Drug IC₅₀ (µM)	Reference
Thiazole Derivative 4c	MCF-7 (Breast Cancer)	2.57 ± 0.16	Staurosporine	6.77 ± 0.41	[11]
Thiazole Derivative 4c	HepG2 (Liver Cancer)	7.26 ± 0.44	Staurosporine	8.4 ± 0.51	[11]

IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Enzyme Inhibition

The ability to selectively inhibit enzymes is a cornerstone of therapeutic intervention. Both phenylalaninol and thiazole analogs have been investigated as enzyme inhibitors, but they typically target different classes of enzymes.

• Phenylalaninol: L-Phenylalaninol is known to inhibit the intestinal absorption of phenylalanine.[3][10] Its D-enantiomer acts as an inhibitor of enzymes responsible for the breakdown of endorphins.[3] Furthermore, derivatives of its parent amino acid, phenylalanine, are known competitive inhibitors of enzymes like Phenylalanine Hydroxylase (PAH).[12][13]

• Thiazole Analogs: The thiazole scaffold has been successfully incorporated into inhibitors for a diverse array of enzymes. Notable examples include potent inhibitors of acetylcholinesterase (AChE), an enzyme targeted in the treatment of Alzheimer's disease, and superoxide dismutase (SOD), an enzyme relevant in parasitic diseases.[14][15] The structural versatility of thiazole allows for the precise design of molecules that fit into the active sites of specific target enzymes.[7]

Antimicrobial Activity

The fight against infectious diseases continually requires new chemical entities. Thiazole derivatives have emerged as a promising class of antimicrobial agents.

• Phenylalaninol: There is limited evidence in the reviewed literature to suggest that phenylalaninol possesses significant, broad-spectrum antimicrobial properties.

• Thiazole Analogs: The thiazole ring is a key structural feature in many compounds exhibiting potent antibacterial and antifungal activities.[5][8][16][17] These derivatives have been shown to be effective against a range of pathogens, and their mechanism often involves the disruption of essential microbial pathways.[8] The ability to synthesize large libraries of thiazole derivatives makes them ideal for screening against various microbial strains to identify new lead compounds.[18][19]

Neuroactivity and Receptor Modulation

• Phenylalaninol: Phenylalaninol is a psychostimulant that acts as a selective norepinephrine releasing agent, and to a lesser extent, a dopamine releasing agent.[4] Its EC₅₀ values for monoamine release are reported as 106 nM for norepinephrine and 1,355 nM for dopamine.[4] This activity is directly related to its structural similarity to phenethylamine and amphetamine.

• Thiazole Analogs: While some thiazole derivatives have been developed for neurological targets, such as the aforementioned AChE inhibitors[14], their primary mode of action is not typically characterized by monoamine release. Instead, their neuroactivity is often a result of modulating specific enzymes or receptors within the central nervous system.

Qualitative Comparison of Biological Activities

Biological Activity	Phenylalaninol	Thiazole Analogs
Anticancer	Limited, specific to certain cell types (e.g., melanoma).[10]	Broad-spectrum, potent, multiple mechanisms (kinase inhibition, apoptosis).[6][7][11]
Enzyme Inhibition	Targets specific enzymes like those for endorphin breakdown and amino acid absorption.[3]	Wide range of targets including kinases, acetylcholinesterase, SOD.[7][14][15]
Antimicrobial	Not widely reported.	Potent antibacterial and antifungal activity.[5][8][16]
Neuroactivity	Psychostimulant; Norepinephrine-Dopamine Releasing Agent.[4]	Primarily through enzyme/receptor modulation, not monoamine release.[14]

Experimental Methodologies: A Guide to Practice

The claims made in this guide are substantiated by rigorous experimental protocols. As a self-validating system, each protocol is designed to be robust and reproducible. Below are detailed, step-by-step methodologies for key assays used to evaluate the biological activities discussed.

Experimental Workflow for Cytotoxicity Screening

The following diagram and protocol outline a standard workflow for determining the cytotoxic potential of a compound using an ATP-based luminescence assay, which measures cell viability.[20]

Caption: A simplified model of competitive enzyme inhibition.

Protocol: General Enzyme Inhibition Assay

• Reagent Preparation:

  • Prepare a concentrated stock solution of the enzyme in a suitable buffer that ensures its stability and activity.

  • Prepare a stock solution of the substrate. The final substrate concentration in the assay is often set near its Michaelis-Menten constant (Km) for competitive inhibitors.

  • Prepare serial dilutions of the inhibitor (e.g., phenylalaninol or a thiazole analog) in the assay buffer.

• Assay Setup:

  • In a 96-well plate, add the assay buffer, the inhibitor at various concentrations, and the enzyme solution.

  • Include positive controls (enzyme, no inhibitor) and negative controls (no enzyme).

  • Pre-incubate the enzyme and inhibitor together for a defined period (e.g., 15-30 minutes) at a specific temperature (e.g., 37°C) to allow for binding.

• Initiation of Reaction:

  • Initiate the enzymatic reaction by adding the substrate to all wells.

• Detection:

  • Measure the rate of product formation or substrate depletion over time using a suitable detection method (e.g., absorbance, fluorescence, or luminescence) with a microplate reader. The measurement can be kinetic (readings taken at multiple time points) or endpoint (a single reading after a fixed time).

• Data Analysis:

  • Calculate the initial reaction velocity (rate) for each inhibitor concentration.

  • Determine the percentage of inhibition relative to the uninhibited control.

  • Plot the percentage of inhibition against the log of the inhibitor concentration to determine the IC₅₀ value.

Pathway Context: Phenylpropanoid Biosynthesis

To understand the biological context of phenylalaninol, it is crucial to recognize its origin from phenylalanine, a key intermediate linking primary and secondary metabolism in plants and other organisms via the phenylpropanoid pathway.

Caption: Phenylalanine as a key branch point in metabolism.

This pathway illustrates that phenylalanine is not just a building block for proteins but also the precursor to a vast array of secondary metabolites essential for growth and defense. [21]Phenylalaninol is derived from the reduction of L-phenylalanine.

Conclusion and Future Perspectives

This guide provides a comparative analysis of the biological activities of phenylalaninol and thiazole analogs, grounded in scientific literature and established experimental protocols. The evidence strongly indicates that while phenylalaninol possesses specific and interesting biological activities, particularly in neurostimulation and specialized enzyme inhibition, the thiazole scaffold represents a far more versatile and potent platform for drug discovery.

The broad-spectrum efficacy of thiazole derivatives in anticancer, antimicrobial, and enzyme inhibitory applications underscores their status as a "privileged scaffold" in medicinal chemistry. [6][8]The ease of synthetic modification of the thiazole ring allows for extensive structure-activity relationship (SAR) studies, enabling the fine-tuning of potency and selectivity against a multitude of biological targets.

For researchers and drug development professionals, the choice of scaffold is a critical first step. For projects requiring targeted modulation of norepinephrine release or inhibition of specific amino acid metabolic pathways, phenylalaninol and its derivatives may offer a promising starting point. However, for the development of novel therapeutics against complex diseases like cancer or for combating infectious agents, the rich chemical diversity and proven biological potential of thiazole analogs present a more compelling and fruitful avenue for exploration. Future research will undoubtedly continue to uncover novel derivatives of both scaffolds, further expanding our arsenal of bioactive molecules.

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A Senior Application Scientist's Guide to Validating Reduced Thiazole Amino Acid Structures via COSY/HSQC NMR

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of novel molecules is paramount. Reduced thiazole amino acids, a critical scaffold in many biologically active compounds, present unique challenges in their structural elucidation due to their specific stereochemistry and proton environments. This guide provides an in-depth, technical comparison of using COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) NMR experiments for the definitive structural validation of these important molecules. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative principles of modern NMR spectroscopy.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful and versatile analytical technique in the pharmaceutical industry, crucial for everything from hit identification and validation to lead optimization.[1] It provides detailed information about molecular structure at the atomic level, including connectivity and spatial arrangement of atoms.[2][3] For complex heterocyclic systems like reduced thiazole amino acids, one-dimensional (1D) NMR spectra (¹H and ¹³C) often suffer from signal overlap, making unambiguous assignment difficult.[4] Two-dimensional (2D) NMR techniques, such as COSY and HSQC, are indispensable for resolving these complexities.[5][6][7]

The Power of 2D NMR in Structural Elucidation

COSY and HSQC are complementary experiments that, when used in tandem, provide a comprehensive picture of a molecule's bonding network.

• COSY (Correlation Spectroscopy): This homonuclear experiment reveals scalar couplings between protons, typically those separated by two or three bonds (²JHH and ³JHH).[8][9] A cross-peak in a COSY spectrum indicates that two protons are coupled, allowing for the tracing of proton spin systems within a molecule.[8][10]

• HSQC (Heteronuclear Single Quantum Coherence): This heteronuclear experiment correlates the chemical shifts of protons directly attached to a heteronucleus, most commonly ¹³C.[4][6] Each cross-peak in an HSQC spectrum represents a one-bond C-H connection, providing a direct link between the proton and carbon skeletons of the molecule.[6]

The combination of these two experiments allows for a robust, self-validating approach to structure determination.

Experimental Workflow for Structural Validation

The following diagram illustrates a logical workflow for the structural validation of a reduced thiazole amino acid using COSY and HSQC.

Caption: Workflow for structural validation using 2D NMR.

Interpreting the Data: A Hypothetical Case Study

Let's consider a hypothetical reduced thiazole amino acid to illustrate the interpretation of COSY and HSQC data.

Structure:

Caption: Hypothetical reduced thiazole amino acid structure.

Step 1: Analyzing the COSY Spectrum

The COSY spectrum will reveal the proton-proton coupling networks. For our hypothetical molecule, we would expect to see correlations that define the different spin systems.

Expected COSY Correlations	Interpretation
Ha ↔ Hb	Correlation between the two geminal protons on the CH₂ group of the thiazolidine ring.
Hb ↔ Hc	Correlation between the CH₂ proton and the adjacent CH proton in the thiazolidine ring.
Hc ↔ Hd	Correlation between the CH proton of the thiazolidine ring and the α-proton of the amino acid backbone.
Hd ↔ He	Correlation between the α-proton and the β-proton of the amino acid side chain.

By tracing these connections, we can piece together the proton framework of the molecule.

Step 2: Integrating the HSQC Spectrum

The HSQC spectrum provides the crucial link between the proton and carbon skeletons.

Expected HSQC Correlations	Interpretation
Ha / Ca	Assigns the chemical shift of the carbon atom of the CH₂ group in the thiazolidine ring.
Hb / Ca	Confirms that Ha and Hb are attached to the same carbon.
Hc / Cb	Assigns the chemical shift of the CH carbon in the thiazolidine ring.
Hd / Cc	Assigns the chemical shift of the α-carbon of the amino acid.
He / Cd	Assigns the chemical shift of the β-carbon of the amino acid side chain.

Step 3: Combined Analysis for Unambiguous Assignment

The true power of this approach lies in the combined interpretation of both datasets.

• Start with a well-resolved proton signal in the 1D ¹H NMR spectrum. For instance, the α-proton (Hd) of the amino acid might be a good starting point due to its characteristic chemical shift.

• Use the HSQC spectrum to identify the α-carbon (Cc) directly attached to Hd.

• Return to the COSY spectrum to find all protons coupled to Hd. In our example, this would be Hc and He.

• Use the HSQC spectrum again to identify the carbons attached to Hc (Cb) and He (Cd).

• Continue this process, walking along the carbon skeleton by alternating between COSY and HSQC correlations, until the entire structure is elucidated.

This iterative process provides a self-validating system, as the connectivity information from both experiments must be consistent.

Experimental Protocols

Sample Preparation

• Weigh approximately 5-10 mg of the purified reduced thiazole amino acid.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD) in a 5 mm NMR tube.

• Ensure the solution is clear and free of any particulate matter.

NMR Data Acquisition

The following parameters are provided as a general guideline and may need to be optimized based on the specific instrument and sample.

¹H-¹H COSY

Parameter	Value	Rationale
Pulse Program	cosygpqf (or equivalent)	Standard gradient-selected COSY sequence for good artifact suppression.
Spectral Width	10-12 ppm	To encompass all proton signals.
Number of Scans	2-4	Typically sufficient for good signal-to-noise.
Number of Increments	256-512 in F1	Determines the resolution in the indirect dimension.
Relaxation Delay	1.5-2.0 s	Allows for near-complete relaxation of protons between scans.

¹H-¹³C HSQC

Parameter	Value	Rationale
Pulse Program	hsqcedetgpsisp2.3 (or equivalent)	Edited HSQC for phase-sensitive data, distinguishing CH/CH₃ from CH₂ signals.
¹H Spectral Width	10-12 ppm	To encompass all proton signals.
¹³C Spectral Width	150-200 ppm	To encompass all carbon signals.
Number of Scans	4-8	May require more scans than COSY for adequate sensitivity.
Number of Increments	128-256 in F1	Determines the resolution in the indirect dimension.
¹JCH Coupling Constant	145 Hz	An average value suitable for most C-H one-bond couplings.

Conclusion

The combined use of COSY and HSQC NMR spectroscopy provides a robust and reliable method for the structural validation of reduced thiazole amino acids. This approach allows for the unambiguous assignment of proton and carbon signals and the confirmation of the covalent bonding framework. By following a logical workflow and understanding the principles behind these powerful 2D NMR experiments, researchers can confidently determine the structure of these important molecules, a critical step in the drug discovery and development process.[11]

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